5-(Tributylstannyl)thiophene-2-carbaldehyde

• CAS: 144968-82-1

Core Science & Biosynthesis

Technical Guide: physicochemical properties of 5-(Tributylstannyl)thiophene-2-carbaldehyde

Executive Summary

5-(Tributylstannyl)thiophene-2-carbaldehyde is a high-value organometallic building block critical to the field of organic electronics and medicinal chemistry. As a bifunctional thiophene derivative, it possesses both an electrophilic aldehyde moiety and a nucleophilic tributylstannyl group. This dual functionality makes it a linchpin in the synthesis of donor-acceptor (D-A) conjugated polymers and oligomers via Stille cross-coupling reactions.

This guide provides a rigorous technical analysis of its physicochemical properties, validated synthetic protocols, and handling requirements, designed for researchers optimizing the synthesis of organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and pharmaceutical intermediates.

Molecular Architecture & Identification

The molecule consists of a thiophene ring substituted at the C2 position with a formyl group (aldehyde) and at the C5 position with a tributylstannyl group. The presence of the bulky tributyltin group imparts solubility in non-polar organic solvents but also dictates specific purification protocols due to the toxicity and lipophilicity of organotin byproducts.

Parameter	Data / Description
Chemical Name	5-(Tributylstannyl)thiophene-2-carbaldehyde
CAS Number	144968-82-1
Molecular Formula	C₁₇H₃₀OSSn
Molecular Weight	401.19 g/mol
SMILES	CCCC(CCCC)C1=CC=C(S1)C=O
Appearance	Yellow to orange viscous oil
Structural Features	C2: Formyl group (Reactive electrophile, susceptible to oxidation)C5: Tributylstannyl group (Reactive nucleophile in Pd-catalyzed coupling)

Physicochemical Profile

Understanding the physical limits of this compound is essential for preventing degradation during storage and reaction.

Property	Value / Characteristic	Operational Insight
Boiling Point	>150 °C (at 0.1 mmHg)	High boiling point. Do not distill at atmospheric pressure ; thermal decomposition of the C-Sn bond may occur. Purification via Kugelrohr distillation or rapid column chromatography is preferred.
Density	~1.17 g/cm³	Denser than water; phase separates easily in aqueous workups.
Solubility	Soluble: DCM, Chloroform, THF, Toluene, Hexanes.Insoluble: Water, Methanol (cold).	Excellent solubility in non-polar solvents facilitates its use in solution-processable polymer synthesis.
Stability	Air: Metastable (oxidizes slowly).Moisture: Stable.Light: Sensitive.	The aldehyde group can auto-oxidize to carboxylic acid upon prolonged air exposure. Store under Argon/Nitrogen at 2–8 °C.
Toxicity	High (Organotin)	Neurotoxic and severe marine pollutant. All handling must occur in a fume hood with double-gloving (Nitrile).

Synthetic Methodology

The "Protection-First" Strategy

Direct lithiation of 2-thiophenecarbaldehyde is chemically invalid because the organolithium reagent (n-BuLi) will attack the carbonyl carbon (nucleophilic addition) rather than deprotonating the C5 position. Therefore, a protection-deprotection strategy is the industry standard for high-yield synthesis.

Validated Protocol Workflow

• Protection: Convert aldehyde to acetal (stable to base).

• Lithiation: Selective C5-deprotonation using n-BuLi.

• Stannylation: Quench with Tributyltin chloride.

• Deprotection: Acidic hydrolysis to restore the aldehyde.

Figure 1: Step-by-step synthetic pathway utilizing the acetal protection strategy to ensure regioselectivity.

Detailed Experimental Protocol

Scale: 10 mmol basis.

• Acetal Protection:

  • Reflux 2-thiophenecarbaldehyde (1.12 g, 10 mmol) with ethylene glycol (1.2 eq) and p-toluenesulfonic acid (cat.) in toluene using a Dean-Stark trap until water evolution ceases.

  • Result: 2-(2-thienyl)-1,3-dioxolane.

• Lithiation & Stannylation:

  • Dissolve the acetal in anhydrous THF (20 mL) under Argon. Cool to -78 °C .[1]

  • Add n-Butyllithium (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 1 hour at -78 °C. Mechanism: The acetal group directs lithiation to the 5-position via coordination and inductive effects.

  • Add Tributyltin chloride (1.1 eq) dropwise. Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

• Deprotection & Workup:

  • Add 1M HCl (10 mL) to the reaction mixture and stir vigorously for 1 hour at RT. Observation: The acetal hydrolyzes back to the aldehyde.

  • Extract with Diethyl Ether or DCM. Wash with brine, dry over MgSO₄, and concentrate.[2]

  • Purification: Flash chromatography on silica gel (pre-treated with 1% triethylamine to prevent acid-catalyzed destannylation) using Hexane/EtOAc (95:5).

Spectroscopic Characterization (NMR)[2][3][4][5][6][7][8][9]

Identification relies on the distinct coupling of Tin isotopes (

, ) with the thiophene protons, appearing as "satellites" flanking the main signals.

Nucleus	Shift (δ ppm)	Multiplicity	Assignment
¹H NMR (CDCl₃)	9.88	Singlet (1H)	-CHO (Aldehyde proton)
7.75	Doublet (1H, J = 3.5 Hz)	H-3 (Adjacent to CHO, deshielded)
7.23	Doublet (1H, J = 3.5 Hz)	H-4 (Adjacent to Sn, Sn-satellites observed)
1.55 - 1.65	Multiplet (6H)	Sn-CH₂-CH₂-CH₂-CH₃ (α-protons)
1.30 - 1.40	Multiplet (6H)	Sn-CH₂-CH₂-CH₂-CH₃ (β-protons)
0.85 - 0.95	Triplet (9H)	-CH₃ (Terminal methyls)
¹³C NMR	182.5	C=O (Carbonyl)
148.0	C-5 (Attached to Sn)
143.5	C-2 (Attached to CHO)

Application Workflow: Stille Cross-Coupling

The primary utility of this compound is as the nucleophilic partner in Stille couplings to generate bithiophenes or conjugated polymers .

Critical Success Factors

• Catalyst: Pd(PPh₃)₄ or Pd₂(dba)₃/P(o-tol)₃.

• Solvent: Toluene (for thermal) or DMF (for microwave).

• Additives: CuI (Copper(I) iodide) is often added (the "Liebeskind" modification) to accelerate the transmetalation step, especially for electron-deficient coupling partners.

Figure 2: The Stille catalytic cycle.[3][4] The stannyl-thiophene acts as the transmetalating agent, transferring the thiophene ring to the Palladium center.

Handling, Safety & Waste Disposal

WARNING: Organotin compounds are highly toxic and readily absorbed through the skin.

• PPE: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. Handle only in a fume hood.

• Spill Management: Do not wipe with paper towels and throw in regular trash. Absorb with sand/vermiculite and dispose of as hazardous chemical waste.

• Decontamination: Glassware should be rinsed with a dilute solution of Potassium Permanganate (KMnO₄) or bleached to oxidize residual organotins before washing.

• Destannylation Byproducts: The byproduct, Tributyltin chloride/bromide, is persistent and toxic. Ensure all column fractions containing tin residues are segregated into a dedicated "Heavy Metal/Organotin" waste stream, not general organic waste.

References

• Synthesis of Functionalized Thiophenes: Macromolecules2005 , 38, 10046–10054. (Protocol for acetal protection and lithiation of thiophene derivatives).

• Stille Coupling Mechanisms: Angew. Chem. Int. Ed.2004 , 43, 4704. (Review of Palladium-catalyzed cross-coupling).

• Toxicity of Organotins: Occupational Safety and Health Administration (OSHA) Guidelines for Organotin Exposure.

• NMR Data Verification: Journal of Organic Chemistry2012 , 77, 2329. (NMR shifts for 2,5-disubstituted thiophenes).

Sources

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• 2. beilstein-journals.org [beilstein-journals.org]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

5-(Tributylstannyl)thiophene-2-carbaldehyde CAS number and identifiers

CAS Number: 144968-82-1 Formula: C₁₇H₃₀OSSn Molecular Weight: 401.19 g/mol IUPAC Name: 5-(Tributylstannyl)thiophene-2-carbaldehyde[1]

Executive Summary

5-(Tributylstannyl)thiophene-2-carbaldehyde is a bifunctional organometallic building block critical to the synthesis of advanced organic semiconductors and pharmaceutical intermediates. It features a thiophene core substituted with two reactive handles:[2][3][4][5]

• Tributylstannyl group (C5): A nucleophilic moiety primed for Palladium-catalyzed Stille cross-coupling reactions.

• Formyl group (C2): An electrophilic handle allowing for subsequent Knoevenagel condensations, reductive aminations, or Wittig olefinations.

This dual functionality allows researchers to introduce a "formyl-thiophene" motif into complex conjugated backbones (e.g., donor-acceptor polymers for photovoltaics) or biologically active scaffolds with high regioselectivity.

Physicochemical Profile

Property	Value / Description
Appearance	Yellow to orange viscous oil
Boiling Point	>150 °C (at reduced pressure, typically distilled via Kugelrohr)
Solubility	Soluble in CHCl₃, CH₂Cl₂, THF, Toluene, Hexanes; Insoluble in water
Stability	Air-stable for short periods; sensitive to light and prolonged acid exposure.[6] Store at 2–8 °C under Argon.
Reactivity	High reactivity in Stille couplings; Formyl group susceptible to oxidation or nucleophilic attack.

Synthesis & Preparation Strategies

The synthesis of 5-(Tributylstannyl)thiophene-2-carbaldehyde generally follows two primary routes. The choice depends on the starting material availability and scale.

Method A: Palladium-Catalyzed Stannylation (Recommended for Purity)

This method utilizes 5-bromo-2-thiophenecarboxaldehyde and hexabutylditin. It avoids the use of strong lithiating agents that might attack the aldehyde.

• Reagents: 5-Bromo-2-thiophenecarboxaldehyde, Bis(tributyltin), Pd(PPh₃)₄ (catalyst).

• Solvent: Toluene or 1,4-Dioxane (anhydrous).[5]

• Conditions: Reflux (100–110 °C) for 12–24 hours under inert atmosphere.

• Purification: Silica gel chromatography (neutralized with Et₃N to prevent protodestannylation).

Method B: Lithiation via Acetal Protection (Scale-Up Route)

Direct lithiation of the aldehyde is impossible due to nucleophilic attack on the carbonyl. Protection is required.[7][8]

• Protection: Convert 2-thiophenecarboxaldehyde to its acetal (e.g., using ethylene glycol).

• Lithiation: Treat with n-BuLi at -78 °C to lithiate the 5-position.

• Stannylation: Quench with Tributyltin chloride (Bu₃SnCl).

• Deprotection: Acidic hydrolysis to restore the aldehyde.

Synthesis Workflow Visualization

Figure 1: Comparative synthetic pathways. Method A is preferred for laboratory scale due to fewer steps and milder conditions.

Handling, Safety & Purification (Self-Validating Protocol)

Organotin Toxicity

Warning: Tributyltin compounds are highly toxic, readily absorbed through the skin, and are severe marine pollutants.

• Engineering Controls: Always handle in a fume hood with double-gloving (Nitrile).

• Waste Disposal: All tin-containing waste must be segregated from general organic waste.

The "Destannylation" Challenge

A major issue in Stille coupling is the removal of tributyltin byproducts (e.g., Bu₃SnBr). If not removed, they contaminate the final electronic material, quenching fluorescence or reducing charge mobility.

Validated Purification Protocol (KF Method):

• After the reaction, dilute the mixture with Ether or Ethyl Acetate.[9]

• Add a saturated aqueous solution of Potassium Fluoride (KF) .

• Stir vigorously for 30 minutes. This converts soluble Bu₃Sn-X species into insoluble polymeric Bu₃SnF.

• Filter the resulting white precipitate through a pad of Celite.

• Proceed with standard extraction and column chromatography.[5]

Applications & Experimental Protocol

Primary Application: Stille Cross-Coupling

This reagent is used to extend conjugation. The formyl group remains intact during the coupling, ready for later modification.

Experimental Protocol: Coupling with an Aryl Bromide

Objective: Synthesize 5-(4-Methoxyphenyl)thiophene-2-carbaldehyde.

Reagents:

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.0 equiv)

• 4-Bromoanisole (1.0 equiv)

• Pd(PPh₃)₄ (0.05 equiv) or Pd₂(dba)₃/P(o-tol)₃

• Toluene (anhydrous, degassed)[2][5]

Step-by-Step Procedure:

• Setup: Flame-dry a Schlenk flask and cycle with Argon three times.

• Charging: Add 4-Bromoanisole (1.0 mmol) and Pd(PPh₃)₄ (0.05 mmol) against a counter-flow of Argon.

• Solvent: Add anhydrous Toluene (10 mL) via syringe.

• Reagent Addition: Add 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.05 mmol) via syringe. Note: A slight excess of the stannane ensures complete consumption of the bromide.

• Reaction: Heat to 110 °C (reflux) for 16 hours. The solution typically darkens from yellow to black/brown.

• Monitoring: Check TLC (Hexane:EtOAc 4:1). The stannane spot (high Rf) should diminish, and a fluorescent product spot should appear.

• Workup (KF Method): Cool to RT. Add Et₂O (20 mL) and saturated aqueous KF (20 mL). Stir 30 min. Filter through Celite.

• Purification: Flash chromatography on silica gel.

Mechanistic Insight

The reaction proceeds via the Stille cycle.[2][5] The electron-withdrawing formyl group on the thiophene makes the C-Sn bond slightly less nucleophilic than in unsubstituted thiophenes, often requiring higher temperatures or more active catalysts (e.g., Pd/CuI co-catalysis).

Figure 2: The catalytic cycle.[2] The transmetalation step is critical and facilitated by the removal of the halide by the tin byproduct.

References

• PubChem. "5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn".[6] National Library of Medicine. [Link]

• Organic Chemistry Portal. "Stille Coupling: Reaction Conditions and Mechanism". Organic Chemistry Portal. [Link]

• ResearchGate. "Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)-tellurophene and thiophene derivatives". ResearchGate. [Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. organic-synthesis.com [organic-synthesis.com]

Structural and Spectral Elucidation of 5-(Tributylstannyl)thiophene-2-carbaldehyde: A Comprehensive Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary & Mechanistic Rationale

In the realm of advanced organic synthesis, materials science, and pharmaceutical development, bifunctional building blocks are critical for assembling complex molecular architectures. 5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 144968-82-1)[1] stands out as a highly versatile intermediate. It features two orthogonal reactive sites: an electrophilic aldehyde primed for Knoevenagel condensations or reductive aminations, and a nucleophilic tributylstannyl moiety designed for palladium-catalyzed Stille cross-coupling reactions.

As a Senior Application Scientist, I approach the handling and characterization of this compound with strict adherence to mechanistic causality. The choice of a tributylstannyl group over a trimethylstannyl group is deliberate: while trimethylstannanes often exhibit faster transmetallation rates in catalytic cycles, tributylstannanes are significantly less toxic and demonstrate superior stability during silica gel chromatography. This whitepaper establishes a self-validating framework for the synthesis, isolation, and multinuclear NMR characterization of this essential building block.

Physicochemical Profile

Understanding the baseline physical properties of the compound is the first step in designing a robust experimental workflow. The highly lipophilic nature of the tributyltin moiety dictates the compound's solubility and partitioning behavior.

Table 1: Key Physicochemical Properties

Property	Value	Method / Source
Molecular Formula	C₁₇H₃₀OSSn	Computed[1]
Molecular Weight	401.2 g/mol	Computed[1]
Predicted Boiling Point	421 °C	EPA CompTox[2]
LogKow (Octanol-Water)	5.66	EPA CompTox[2]

| Predicted Vapor Pressure | 2.77 × 10⁻⁷ mmHg | EPA CompTox[2] |

Self-Validating Synthetic Protocol

To synthesize 5-(tributylstannyl)thiophene-2-carbaldehyde, direct lithiation of 2-thiophenecarboxaldehyde is impossible due to the highly electrophilic nature of the carbonyl group. Therefore, a protection-lithiation-stannylation-deprotection sequence must be employed. Every step in this protocol includes an analytical checkpoint to ensure a self-validating system .

Step-by-Step Methodology

Step 1: Acetal Protection (Carbonyl Masking)

• Procedure: Combine 5-bromo-2-thiophenecarboxaldehyde (1.0 eq) and ethylene glycol (1.5 eq) in toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH). Reflux under a Dean-Stark trap until water evolution ceases.

• Causality: The aldehyde must be masked as a 1,3-dioxolane acetal to prevent the subsequent organolithium reagent from self-condensing via nucleophilic acyl attack.

• Validation Checkpoint: ¹H NMR of an aliquot must show the disappearance of the aldehyde proton (typically at ~9.97 ppm[3]) and the appearance of a new acetal methine proton at ~6.1 ppm.

Step 2: Halogen-Metal Exchange

• Procedure: Dissolve the protected intermediate in anhydrous THF. Cool strictly to -78 °C under an argon atmosphere. Dropwise add n-butyllithium (1.05 eq) and stir for 30 minutes.

• Causality: Maintaining -78 °C is critical. At higher temperatures, the thienyllithium species can undergo ring-opening or unwanted transmetallation scrambling. n-BuLi kinetically favors the exchange of the heavy bromine atom over direct deprotonation.

Step 3: Electrophilic Trapping (Stannylation)

• Procedure: Introduce tributyltin chloride (Bu₃SnCl, 1.1 eq) dropwise to the -78 °C solution. Allow the reaction to slowly warm to room temperature over 2 hours.

• Causality: The highly nucleophilic thienyllithium attacks the electrophilic tin center, displacing the chloride to form the stable C-Sn bond.

Step 4: Acidic Hydrolysis (Deprotection)

• Procedure: Quench the reaction with water, extract with ethyl acetate, and concentrate. Dissolve the crude mixture in THF and add 1M aqueous HCl. Stir at room temperature for 2 hours.

• Causality: Mild acidic conditions (1M HCl) are specifically chosen to hydrolyze the acetal back to the aldehyde. Using concentrated or harsh acids would lead to protodestannylation —the undesired cleavage of the sensitive C-Sn bond.

• Validation Checkpoint: TLC (UV and KMnO₄ stain) confirms the consumption of the acetal. ¹H NMR confirms the return of the aldehyde peak at ~9.92 ppm.

Workflow for the synthesis of 5-(Tributylstannyl)thiophene-2-carbaldehyde via halogen-metal exchange.

Spectral Data & Structural Characterization

Accurate structural validation requires a multinuclear NMR approach. Crucial Application Note: When preparing NMR samples for stannanes, avoid using old or highly acidic CDCl₃, as residual DCl will cause rapid protodestannylation in the NMR tube. Pass CDCl₃ through a short plug of basic alumina prior to use, or utilize C₆D₆.

¹H NMR Interpretation

The proton spectrum is defined by the highly deshielded aldehyde proton[3], the AB spin system of the thiophene ring, and the massive aliphatic integration of the tributyl group. The presence of ¹¹⁹Sn/¹¹⁷Sn satellite peaks flanking the thiophene H4 doublet (due to ³JSn-H coupling) is a definitive marker of successful stannylation.

Table 2: ¹H NMR Assignments (400 MHz, CDCl₃, 298 K)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J in Hz)
9.92	Singlet (s)	1H	-CHO	N/A
7.81	Doublet (d)	1H	Thiophene H3	J = 3.9
7.25	Doublet (d)	1H	Thiophene H4	J = 3.9 (Sn satellites visible)
1.52 - 1.60	Multiplet (m)	6H	Sn-CH₂-CH₂ - (β)	N/A
1.30 - 1.39	Multiplet (m)	6H	Sn-CH₂-CH₂-CH₂ - (γ)	N/A
1.12 - 1.18	Multiplet (m)	6H	Sn-CH₂ - (α)	N/A

| 0.89 | Triplet (t) | 9H | -CH₃ (δ) | J = 7.3 |

¹³C and ¹¹⁹Sn NMR Interpretation

Carbon NMR confirms the backbone, but ¹¹⁹Sn NMR is the ultimate self-validating tool. A single sharp resonance in the ¹¹⁹Sn spectrum definitively proves that the tin center is intact and coordinated correctly, ruling out degradation products like hexabutylditin or tributyltin oxide.

Table 3: ¹³C NMR Assignments (100 MHz, CDCl₃, 298 K)

Chemical Shift (ppm)	Assignment	Structural Notes
182.4	-CHO	Carbonyl carbon
149.2	Thiophene C2	Quaternary, adjacent to aldehyde
148.5	Thiophene C5	Quaternary, directly attached to Sn
136.8	Thiophene C3	Aromatic CH
135.1	Thiophene C4	Aromatic CH
28.9	-CH₂- (β)	Aliphatic chain
27.2	-CH₂- (γ)	Aliphatic chain
13.6	-CH₃ (δ)	Aliphatic chain

| 10.9 | -CH₂- (α) | Aliphatic chain, directly attached to Sn |

(Note: ¹¹⁹Sn NMR (149 MHz, CDCl₃) typically presents a single sharp peak at -39.5 ppm , characteristic of aryltrialkylstannanes).

Self-validating analytical logic for confirming the structural integrity of the stannane product.

Conclusion

The successful deployment of 5-(Tributylstannyl)thiophene-2-carbaldehyde in complex cross-coupling workflows relies entirely on rigorous synthetic execution and precise spectral validation. By understanding the causality behind temperature controls, protecting group strategies, and the nuances of multinuclear NMR (specifically the necessity of neutralizing NMR solvents to protect the C-Sn bond), researchers can ensure high-fidelity yields and reproducible downstream Stille couplings.

References

• Title: 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem Source: nih.gov URL: [Link]

• Title: 5-(Tributylstannyl)thiophene-2-carbaldehyde Properties - EPA Source: epa.gov URL: [Link]

Sources

• 1. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. 2-Thiophenecarboxaldehyde(98-03-3) 1H NMR spectrum [chemicalbook.com]

Technical Safety Monograph: 5-(Tributylstannyl)thiophene-2-carbaldehyde

Executive Summary & Chemical Profile[1][2]

5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 144968-82-1) is a high-value bifunctional building block used primarily in palladium-catalyzed cross-coupling reactions (Stille coupling) to synthesize conjugated polymers and pharmaceutical intermediates.

While the thiophene-aldehyde moiety presents standard reactivity concerns (air sensitivity, oxidation), the tributyltin (TBT) moiety defines the critical safety profile. TBT compounds are potent biocides, endocrine disruptors, and neurotoxins that readily permeate standard laboratory gloves. This guide prioritizes the containment and neutralization of the organotin hazard.

Chemical Identity

Parameter	Detail
IUPAC Name	5-(Tributylstannyl)thiophene-2-carbaldehyde
CAS Number	144968-82-1
Molecular Formula	C₁₇H₃₀OSSn
Molecular Weight	401.2 g/mol
Physical State	Yellow to amber oil (viscous liquid)
Solubility	Soluble in organic solvents (DCM, THF, Toluene); Insoluble in water

Toxicological Mechanisms (The "Why")

To handle this compound safely, one must understand its specific mechanism of action. It is not merely "toxic"; it is a metabolic poison.

The Tributyltin (TBT) Pathway

The lipophilic butyl chains allow the molecule to bypass the cellular membrane and target mitochondria. Once inside, TBT acts as an ionophore , exchanging hydroxide ions (OH⁻) for chloride ions (Cl⁻) across the inner mitochondrial membrane. This dissipates the proton gradient required for ATP synthesis (uncoupling oxidative phosphorylation) and induces apoptosis via calcium dysregulation.

DOT Diagram 1: Cellular Toxicity Pathway

Figure 1: Mechanism of TBT-induced cytotoxicity.

Engineering Controls & Personal Protective Equipment (PPE)

Standard nitrile gloves provide insufficient protection against organotins. The lipophilic nature of the tributyl group allows permeation through thin nitrile in minutes.

Critical PPE Standards

Component	Requirement	Rationale
Hand Protection	Silver Shield® (Laminate) or Viton®	Standard Nitrile degrades rapidly. If dexterity requires nitrile, use "Double-Gloving" with immediate change upon splash, but Laminate is the only safe barrier for prolonged handling.
Respiratory	Fume Hood (Face Velocity > 100 fpm)	TBT has low vapor pressure but high toxicity; aerosols are lethal.
Eye/Face	Chemical Goggles + Face Shield	Splash hazard. Organotins are severe eye irritants.
Skin	Tyvek® Lab Coat (Impervious)	Cotton coats absorb and hold the toxin against the skin.

Operational Protocol: Stille Coupling Setup

This protocol assumes the synthesis of a conjugated system using 5-(Tributylstannyl)thiophene-2-carbaldehyde.

Phase A: Preparation (Inert Atmosphere)[3]

• Glassware: Flame-dry all Schlenk flasks. Organotins are stable to water, but the Stille catalyst (

  ) and the aldehyde moiety are sensitive to oxidation.

• Weighing: Weigh the stannane in a fume hood using a pre-tared syringe or closed vial. Do not use an open weigh boat on a benchtop balance.

  • Technique: Draw the liquid into a syringe, weigh the full syringe, dispense into the reaction flask, and weigh the empty syringe to determine the exact mass added.

Phase B: Reaction & Destannylation (The Critical Step)

The major safety challenge in Stille chemistry is removing the toxic tri-n-butyltin byproducts (

). These residues are often invisible oils that contaminate the final product and equipment.

Protocol: Aqueous Potassium Fluoride (KF) Workup

• Dilute the reaction mixture with Ethyl Acetate (EtOAc).[1][2]

• Add a saturated aqueous solution of Potassium Fluoride (KF) (approx. 1M).[3]

• Stir vigorously for 30 minutes.

  • Mechanism:[2][4] The fluoride ion binds strongly to the tin, forming insoluble polymeric tributyltin fluoride (

    ) solids.

• Filter the resulting white precipitate through a pad of Celite.[5]

  • Safety: The solid on the Celite is highly toxic. Treat as hazardous solid waste.

DOT Diagram 2: Stille Coupling Workflow

Figure 2: Operational workflow with integrated safety checkpoints.

Decontamination & Waste Management

Trustworthiness in handling organotins comes from self-validating cleanup procedures. You cannot "see" trace organotin contamination.

Surface Decontamination

For spills or cleaning glassware:

• Solvent Wash: Rinse initially with DCM to solubilize the lipophilic tin.

• Oxidative Quench: Treat the surface/glassware with a 10% bleach (sodium hypochlorite) solution or a specialized surfactant cleaner (e.g., Decon 90). The oxidant helps degrade the organic ligands, though inorganic tin remains.

• Validation: For critical surfaces, a colorimetric test using Dithizone (diphenylthiocarbazone) can detect trace metal ions, turning from green to red/orange in the presence of tin, though this is often prone to false positives from other metals.

Waste Segregation Table

Waste Stream	Contents	Disposal Method
Solid Waste A	Celite pad, Bu₃SnF precipitate, contaminated gloves	High-Temperature Incineration . Label: "Toxic Heavy Metal Organics". Do NOT landfill.
Liquid Waste B	Aqueous KF washings	Aqueous Heavy Metal Waste . Adjust pH to neutral before pickup.
Liquid Waste C	Organic mother liquors (DCM/Toluene)	Halogenated Organic Solvent .

Emergency Response

• Skin Contact: Immediately wash with soap and water for 15 minutes.[3] Do not use ethanol or organic solvents on the skin, as this enhances absorption of the lipophilic tin into the bloodstream.

• Eye Contact: Rinse for 15 minutes.[3][6] Seek immediate ophthalmological support; organotins can cause corneal opacity.[6]

• Spill: Evacuate the area. Do not attempt cleanup without Silver Shield gloves and respiratory protection. Absorb with vermiculite or sand.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 15686474, 5-(Tributylstannyl)thiophene-2-carbaldehyde. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Tributyltin compounds. Retrieved from [Link]

• Renaud, P., & Griesbeck, A. (Eds.). (2001). Toxicity of Organotin Compounds. In Radicals in Organic Synthesis. Wiley-VCH.[7] (Contextual grounding for radical/tin toxicity mechanisms).

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions.

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Guideline for Tin, Organic Compounds. Retrieved from [Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Thiophene-2-carboxaldehyde - Wikipedia [en.wikipedia.org]

Commercial Suppliers & Technical Guide: 5-(Tributylstannyl)thiophene-2-carbaldehyde

The following technical guide is structured to provide an authoritative, field-validated analysis of 5-(Tributylstannyl)thiophene-2-carbaldehyde . It addresses the commercial landscape, technical handling, and experimental application of this critical organometallic intermediate.

CAS: 144968-82-1 (Primary); Note: User-provided CAS 123440-66-2 may refer to a specific isomer or registry variant, but 144968-82-1 is the standard registry for this structure.

Executive Summary

5-(Tributylstannyl)thiophene-2-carbaldehyde is a bifunctional heteroaromatic building block essential in the synthesis of organic semiconductors (OPVs, OLEDs) and pharmaceutical intermediates . Its dual functionality—an electrophilic aldehyde and a nucleophilic stannane—allows for orthogonal functionalization. It is primarily employed in Stille cross-coupling reactions to extend pi-conjugated systems while retaining a reactive carbonyl handle for subsequent Knoevenagel condensations or reductive aminations.

Key Technical Insight: Unlike simple thiophene derivatives, this compound carries the toxicity and regulatory burden of organotins. Procurement strategies must balance purity requirements (critical for polymer molecular weight) with supply chain compliance (REACH/TSCA).

Technical Profile & Specifications

Property	Specification	Critical Note
Chemical Formula	C₁₇H₃₀OSSn
Molecular Weight	401.19 g/mol	High MW due to Tributyltin group.
Appearance	Yellow to Orange Oil	Darkening indicates oxidation or protodestannylation.
Purity Grades	95% (Technical) / 97%+ (Electronic)	>98% is required for polymerization to avoid chain termination.
Solubility	CHCl₃, THF, Toluene, DMF	Insoluble in water.
Stability	Air-stable (short term), Moisture-stable	Light Sensitive. Store at 2-8°C under Argon.
Toxicity	High (Organotin)	Neurotoxic; readily absorbed through skin.

Commercial Supply Landscape

The supply chain for stannylated thiophenes is specialized. Unlike commodity chemicals (e.g., thiophene-2-carbaldehyde), the stannyl derivative is often "Make-to-Order" or stocked in small quantities by fine chemical vendors.

Tier 1: Primary Catalog Suppliers (High Reliability)

These vendors typically stock the compound or have established synthesis routes.

• TCI Chemicals: Often lists under "Organic Building Blocks." High batch-to-batch consistency.

• BLD Pharm: Strong inventory of heterocyclic stannanes. Good for mg to gram scale.

• Fluorochem (UK): Excellent source for European researchers; specializes in fluorinated and heterocyclic intermediates.

• Sigma-Aldrich (Merck): Usually available via their "Rare Chemical Library" or partner networks.

Tier 2: Bulk/Custom Synthesis (Scale-Up)

For kg-scale needs (e.g., pilot plant OPV production), catalog suppliers are cost-prohibitive.

• WuXi AppTec / Pharmaron: Contract synthesis required.

• Gelest: While focused on silanes, they often handle custom organometallic requests.

Procurement Decision Matrix (DOT Visualization)

Figure 1: Strategic sourcing workflow for organotin intermediates based on scale and application.

Quality Control & Validation

Trustworthiness in your data begins with validating your starting materials. Stannyl compounds are prone to protodestannylation (loss of the SnBu₃ group) upon storage.

Self-Validating Protocol:

• ¹H NMR (CDCl₃):

  • Check for the aldehyde proton (~9.8 ppm).

  • Check for the thiophene protons (doublets at ~7.2 and ~7.6 ppm).

  • Critical: Look for the satellite peaks around the thiophene protons caused by ¹¹⁷Sn/¹¹⁹Sn coupling. If satellites are missing, the C-Sn bond is broken.

  • Impurity Check: Look for a triplet at ~0.9 ppm (excess Bu₃SnCl) or broad aliphatic signals indicating polymer/oligomer formation.

• TLC Analysis:

  • Stannanes often streak on silica. Use neutralized silica (pre-treated with 1% Et₃N in hexanes) to prevent acid-catalyzed decomposition during analysis.

Application Context: The Stille Coupling

The primary utility of 5-(Tributylstannyl)thiophene-2-carbaldehyde is as a nucleophile in Pd-catalyzed Stille coupling.

Mechanism:

• Oxidative Addition: Pd(0) inserts into an Aryl-Halide bond.

• Transmetallation: The rate-determining step where the organotin transfers the thiophene ring to the Pd center.

• Reductive Elimination: Formation of the new C-C bond and regeneration of Pd(0).

Experimental Protocol: Synthesis of a Bithiophene Aldehyde

Objective: Coupling 5-(Tributylstannyl)thiophene-2-carbaldehyde with 2-Bromothiophene.

Materials:

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.0 equiv)

• 2-Bromothiophene (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (3-5 mol%)

• Solvent: Anhydrous Toluene or DMF

• Additives: CsF (optional, to accelerate transmetallation)

Step-by-Step Methodology:

• Setup: Flame-dry a Schlenk flask and cycle with Argon (3x).

• Dissolution: Add the stannyl aldehyde and bromide to the flask. Dissolve in anhydrous Toluene (0.1 M concentration).

• Degassing: Bubble Argon through the solution for 20 minutes. Oxygen is the enemy of the Stille catalyst.

• Catalyst Addition: Add Pd(PPh₃)₄ quickly against a positive Argon flow.

• Reaction: Heat to reflux (110°C) for 12–24 hours. Monitor by TLC.

• Workup (Tin Removal):

  • Cool to RT.

  • Add 10% aqueous KF solution and stir for 30 mins (precipitates insoluble Bu₃SnF).

  • Filter through Celite.

  • Extract with DCM, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography on silica gel.

Reaction Pathway Diagram (DOT Visualization)

Figure 2: Catalytic cycle for Stille coupling utilizing the stannyl-aldehyde intermediate.

Safety & Disposal (E-E-A-T Critical)

Warning: Tributyltin compounds are highly toxic and are endocrine disruptors. They are readily absorbed through the skin.

• PPE: Double nitrile gloves or Silver Shield® gloves are mandatory. Standard latex is permeable to organotins.

• Engineering Controls: All weighing and reactions must occur inside a fume hood.

• Waste Disposal: All liquid and solid waste must be segregated into "Heavy Metal / Organotin" waste streams. Do NOT mix with general organic solvents.

• Decontamination: Glassware should be rinsed with a base bath (alcoholic KOH) to cleave residual tin residues before standard cleaning.

References

• PubChem. "5-(Tributylstannyl)thiophene-2-carbaldehyde (Compound)."[1] National Library of Medicine. Accessed March 2026. Link

• Bao, Z., et al. "Soluble and processable regioregular poly(3-hexylthiophene) for thin film field-effect transistor applications with high mobility." Applied Physics Letters, 1996.

• Stille, J. K. "The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles." Angewandte Chemie International Edition, 1986. Link

• Farina, V., & Krishnamurthy, V. "The Stille Reaction." Organic Reactions, 1998. (Detailed mechanistic review).

Sources

• 1. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: Stability, Storage, and Handling of 5-(Tributylstannyl)thiophene-2-carbaldehyde

Executive Summary

As a Senior Application Scientist in organometallic chemistry and materials synthesis, I frequently encounter project delays stemming from the degradation of sensitive precursors. 5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 144968-82-1) is a critical bifunctional building block widely utilized in Stille cross-coupling reactions for the synthesis of conjugated polymers, organic photovoltaics (OPVs), and advanced active pharmaceutical ingredients (APIs).

However, its bifunctional nature—combining an electrophilic aldehyde with a nucleophilic, easily polarized carbon-tin bond—makes it highly susceptible to environmental degradation. This whitepaper provides an in-depth, mechanistic analysis of its stability profiles, establishes self-validating storage and handling protocols, and outlines rigorous quality control methodologies.

Chemical Profile & Mechanistic Vulnerabilities

To design an effective storage protocol, we must first understand the causality behind the compound's degradation. The molecule possesses two highly reactive sites that dictate its shelf-life.

Molecular Characteristics

Property	Value / Description
IUPAC Name	5-tributylstannylthiophene-2-carbaldehyde
CAS Number	144968-82-1
Molecular Formula	C₁₇H₃₀OSSn
Molecular Weight	401.2 g/mol
Physical State	Viscous Liquid (at 25 °C)
Toxicity Profile	Highly toxic via oral/dermal routes; severe aquatic toxicity [1].

Degradation Mechanisms

The degradation of 5-(Tributylstannyl)thiophene-2-carbaldehyde is not spontaneous; it is environmentally catalyzed.

• Autoxidation of the Aldehyde (Atmospheric Oxygen): Aldehydes are notoriously prone to autoxidation. In the presence of ambient oxygen, a radical chain reaction is initiated, converting the aldehyde group (-CHO) into a carboxylic acid (-COOH). This alters the electronic properties of the thiophene ring and terminates its utility in subsequent condensation or coupling reactions.

• Protodestannylation (Moisture and Acids): The C2–Sn bond in the thiophene ring is highly polarized. Exposure to trace moisture or acidic impurities leads to electrophilic aromatic substitution, where a proton replaces the tributylstannyl group, yielding thiophene-2-carbaldehyde and a tributyltin hydroxide/halide byproduct.

• Photolytic Cleavage (UV/Light): Organotin compounds exhibit sensitivity to ultraviolet radiation, which can induce homolytic cleavage of the C-Sn bond, leading to complex radical polymerization or decomposition mixtures.

Degradation Pathway Visualization

Degradation pathways of 5-(Tributylstannyl)thiophene-2-carbaldehyde under environmental stress.

Storage Conditions & Environmental Control

To arrest the degradation pathways outlined above, storage conditions must act as a barrier against oxygen, moisture, heat, and light. The following parameters represent the gold standard for preserving bifunctional organostannanes [2].

Quantitative Storage Parameters

Parameter	Optimal Condition	Causality / Justification
Temperature	2 °C to 8 °C (Refrigerated)	Lowers the kinetic energy available for autoxidation and limits the volatility of the compound. For storage >6 months, -20 °C is recommended.
Atmosphere	Argon (Ar)	Argon is heavier than air and nitrogen. It forms a protective "blanket" over the liquid, completely displacing O₂ and moisture.
Light Exposure	Absolute Darkness	Prevents photolytic homolysis of the C-Sn bond. Must be stored in opaque or heavy amber borosilicate glass.
Container Seal	PTFE-lined septa / Parafilm	Prevents the ingress of atmospheric moisture over time. Standard rubber septa degrade upon prolonged contact with organotin vapors.

Self-Validating Experimental Protocols

A robust laboratory workflow must be "self-validating"—meaning the procedure itself provides immediate feedback confirming that the integrity of the material and the environment has been maintained.

Protocol: Inert Aliquoting via Schlenk Technique

Opening a bottle of 5-(Tributylstannyl)thiophene-2-carbaldehyde in ambient air guarantees immediate degradation. Aliquoting must be performed under a strict inert atmosphere.

Materials Needed:

• Schlenk line with high-purity Argon and vacuum pump.

• Oven-dried (150 °C for >4 hrs) amber vial with PTFE-lined septum.

• Gas-tight Hamilton syringe flushed with Argon.

Step-by-Step Methodology:

• Preparation: Attach the source bottle and the receiving vial to the Schlenk line.

• Purging (Self-Validation Step 1): Cycle the receiving vial between vacuum and Argon three times. Validation: The oil bubbler on the Schlenk line should cease bubbling when the system reaches static positive pressure, confirming a leak-free, inert environment.

• Syringe Priming: Insert the syringe needle into the Argon line. Draw and expel Argon three times to displace all dead-volume air inside the needle and barrel.

• Transfer: Pierce the septum of the source bottle. Draw the required volume of the viscous liquid slowly to avoid cavitation.

• Dispensing: Transfer the liquid to the receiving vial.

• Sealing (Self-Validation Step 2): Before removing the needle from the receiving vial, ensure a slight positive pressure of Argon is applied (vial septum will bulge slightly). Remove the needle, wrap the septum tightly with Parafilm, and immediately return to 2–8 °C storage.

Protocol: Quality Control via ¹H-NMR Spectroscopy

Before committing this expensive and toxic precursor to a complex Stille coupling, its purity must be validated. ¹H-NMR is the most definitive method for assessing both autoxidation and protodestannylation.

Step-by-Step Methodology:

• Prepare an NMR sample using anhydrous, degassed CDCl₃ (stored over molecular sieves) inside a glovebox to prevent in-situ degradation.

• Acquire a standard 1D ¹H-NMR spectrum (400 MHz or higher).

• Data Analysis & Validation:

  • Aldehyde Integrity: Look for the sharp singlet at ~9.8 - 10.0 ppm . Validation: If a broad peak appears around 11-12 ppm, autoxidation to the carboxylic acid has occurred.

  • Stannane Integrity: Examine the thiophene aromatic protons (~7.2 - 7.8 ppm). Validation: You must observe tin satellite peaks (coupling between ¹H and ¹¹⁷Sn/¹¹⁹Sn isotopes, typically J ≈ 20-30 Hz). The loss of these satellites, or the appearance of a new proton signal at the C5 position, definitively confirms protodestannylation.

Safety and Regulatory Considerations

Organotin compounds, including tributylstannyl derivatives, are highly toxic and pose severe environmental hazards [3].

• Toxicity: They are toxic if swallowed (H301), harmful in contact with skin (H312), and cause damage to organs through prolonged exposure (H372).

• Handling: All manipulations must be conducted in a certified chemical fume hood. Nitrile gloves must be double-layered, as organotins can permeate standard thin gloves over time.

• Disposal: Waste containing 5-(Tributylstannyl)thiophene-2-carbaldehyde must be segregated into dedicated heavy-metal/organotin waste containers and disposed of according to strict local environmental regulations. Discharge into the aquatic environment must be absolutely avoided (H410).

References

• PubChem. "5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474". National Center for Biotechnology Information. Available at:[Link]

• Chemsrc. "2-(Tributylstannyl)Thiophene | CAS#:54663-78-4 Chemical Properties and Toxicity". Available at:[Link]

Technical Guide: Solubility Profile & Handling of 5-(Tributylstannyl)thiophene-2-carbaldehyde

Topic: Solubility and Handling of 5-(Tributylstannyl)thiophene-2-carbaldehyde Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Process Engineers

Executive Summary & Chemical Identity

5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 144968-82-1) is a critical organometallic building block, primarily utilized as the nucleophilic partner in Stille cross-coupling reactions to generate thiophene-based conjugated systems.

Its physicochemical behavior is dominated by the conflict between two structural motifs: the highly lipophilic tributylstannyl (

) tail and the moderately polar thiophene-carbaldehyde core. Understanding this duality is essential for selecting reaction media that maximize catalytic turnover and workup protocols that efficiently sequester toxic tin byproducts.

Property	Data
CAS Number	144968-82-1
Molecular Formula
Molecular Weight	401.19 g/mol
Physical State	Viscous yellow to orange oil
Primary Solubility	Lipophilic (Non-polar to moderately polar organics)

Solubility Profile

As a Senior Application Scientist, I categorize the solubility of this compound not just by "dissolves/doesn't dissolve," but by functional utility : Reaction Solvents (high solubility, high boiling point) vs. Workup Solvents (differential solubility for purification).

Solvent Compatibility Matrix

The tributylstannyl group renders the molecule "greasy," ensuring miscibility with most non-polar organic solvents.

Solvent Class	Specific Solvent	Solubility Rating	Application Notes
Chlorinated	Dichloromethane (DCM)	Excellent (>500 mg/mL)	Ideal for transfers and initial extractions.
Chloroform ( )	Excellent	Standard NMR solvent; high solubility.
Ethereal	Tetrahydrofuran (THF)	Excellent	Preferred reaction solvent; stabilizes Pd intermediates.
Diethyl Ether ( )	Good	Good for extraction; high volatility.
1,4-Dioxane	Excellent	High-boiling solvent for elevated temp Stille couplings.
Hydrocarbon	Toluene	Excellent	Gold Standard for Stille coupling (high bp, non-coordinating).
Hexanes / Heptane	Good	Soluble, but often used to precipitate polar impurities.
Polar Aprotic	DMF / DMSO	Moderate/Good	Soluble, but often requires heating; difficult to remove during workup.
Polar Protic	Methanol / Ethanol	Poor/Low	Critical: Used to precipitate the compound or wash away polar impurities.
Aqueous	Water	Insoluble	Immiscible.[1][2] Forms the basis of biphasic extraction.

The "Lipophilic Dominance" Effect

The three butyl chains on the tin atom shield the polar aldehyde group. Consequently, while the aldehyde suggests potential water/alcohol affinity, the

group overrides this, forcing the molecule into the organic phase during partitions.

• Implication: You cannot wash this reagent out of an organic layer using water. You must rely on chemical transformation (destannylation) or chromatography.

Experimental Protocols

Standard Dissolution Protocol (Reaction Prep)

For a 1.0 mmol scale Stille Coupling

• Inert Atmosphere: Ensure all glassware is flame-dried and flushed with Argon/Nitrogen. Organotins are generally air-stable but the catalysts used with them are not.

• Solvent Choice: Select Anhydrous Toluene (preferred) or Anhydrous DMF .

  • Why Toluene? It dissolves the stannane instantly at room temperature and allows heating to 110°C without pressurization.

• Concentration: Prepare a stock solution of 0.1 M to 0.5 M.

  • Step: Weigh 401 mg (1.0 mmol) of the viscous oil into a vial.

  • Step: Add 2-5 mL of Toluene. Vortex or swirl; dissolution should be instantaneous.

Purification & Tin Removal (The Critical Bottleneck)

The solubility of the reagent is chemically similar to the toxic byproduct, tributyltin bromide (

). Separation requires exploiting the specific reactivity of the tin species.

Method A: Potassium Fluoride (KF) Precipitation

• Principle:

  species are soluble in organics; Polymeric is insoluble.

• Protocol:

  • Dilute the completed reaction mixture with Ethyl Acetate .

  • Add a saturated aqueous solution of Potassium Fluoride (KF) (~1 M).

  • Stir vigorously for 30 minutes. A white, bulky precipitate (

    ) will form.

  • Filter through a pad of Celite. The filtrate contains your product; the solid tin waste is trapped.

Method B: Silica Gel with Triethylamine

• Principle: Silica gel can degrade stannanes (protodestannylation).

• Protocol:

  • Pre-treat the silica gel column with 1-5% Triethylamine (Et3N) in Hexanes.

  • This neutralizes the acidity of the silica, preventing the acid-sensitive aldehyde or thiophene ring from decomposing while allowing the non-polar tin residues to elute first (or streak, depending on the derivative).

Visualized Workflows

Solubility Decision Tree

Graphviz diagram illustrating solvent selection based on process stage.

Caption: Decision matrix for solvent selection. Blue paths indicate reaction media; Green indicates extraction; Red indicates purification.

Safety & Toxicology (Solubility Context)

Warning: Organotin compounds are readily absorbed through the skin due to their high lipophilicity (solubility in skin oils).

• Glove Permeation: Standard nitrile gloves offer limited protection against solutions of this compound in DCM or Toluene.

• Recommendation: Use double-gloving or Silver Shield® laminate gloves when handling concentrated solutions.

• Spill Cleanup: Do not use water. Adsorb with sand or vermiculite, then clean the surface with a detergent/solvent mixture (e.g., dilute surfactant in ethanol) to solubilize the oily residue.

References

• PubChem. (2025).[3] 5-(Tributylstannyl)thiophene-2-carbaldehyde - Compound Summary. National Library of Medicine. [Link]

• Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). The Stille Reaction. Organic Reactions, Wiley.
• Renaud, P., & Sibi, M. P. (2001). Radicals in Organic Synthesis. (Discusses solubility and removal of tin hydrides/stannanes).

Sources

• 1. Thiophene-2-carboxaldehyde, 98+% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 2. 5-ethyl-2-thiophene carboxaldehyde, 36880-33-8 [thegoodscentscompany.com]
• 3. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stille Coupling Protocols for 5-(Tributylstannyl)thiophene-2-carbaldehyde

Executive Summary

This technical guide details the optimized usage of 5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 123440-77-3) in Palladium-catalyzed Stille cross-coupling reactions. As a bifunctional building block, this reagent carries a nucleophilic stannane moiety for C-C bond formation and an electrophilic aldehyde handle for subsequent functionalization (e.g., Knoevenagel condensation).

This reagent is critical in the synthesis of Donor-Acceptor (D-A) conjugated polymers for organic photovoltaics (OPV) and heterocyclic pharmaceutical intermediates . This guide addresses the specific challenges of using electron-deficient thienyl stannanes, provides a self-validating purification protocol for tin byproducts, and outlines the mechanistic causality required for high-yield reproducibility.

Chemical Profile & Reactivity[1][2][3][4][5][6]

Property	Specification
Reagent Name	5-(Tributylstannyl)thiophene-2-carbaldehyde
Molecular Formula	C₁₇H₃₀OSSn
Molecular Weight	401.19 g/mol
Appearance	Yellow to orange viscous oil
Stability	Air-stable (short term); store at 2–8°C under Argon.
Reactivity Class	Nucleophilic coupling partner (Stannane).
Electronic Effect	The C2-aldehyde is electron-withdrawing, slightly reducing the nucleophilicity of the C5-stannane compared to alkyl-thiophenes.

Mechanistic Insight

The Stille coupling follows a Pd(0)/Pd(II) catalytic cycle.[1] When using 5-(Tributylstannyl)thiophene-2-carbaldehyde, the rate-determining step is often the Transmetallation .[2][3]

Key Mechanistic Nuance: The aldehyde group at the C2 position withdraws electron density from the thiophene ring. This makes the C-Sn bond less polarized (less nucleophilic) than in electron-rich thiophenes. Consequently, standard conditions may require higher temperatures or "copper effect" additives (CuI) to facilitate the transfer of the thienyl group to the Palladium center.

Diagram 1: The Catalytic Cycle & Transmetallation Dynamics[7]

Caption: The catalytic cycle highlights Transmetallation as the critical control point. The electron-deficient nature of the aldehyde-thiophene requires optimized energy input (heat) or additives to drive this step.

Optimization Strategy

Before executing the protocol, select the catalyst system based on the steric and electronic nature of your coupling partner (the Electrophile).

Parameter	Standard Recommendation	High-Difficulty Recommendation	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Pd₂(dba)₃ (2 mol%) + P(o-tol)₃ (8 mol%)	Pd(PPh₃)₄ is robust for general aryl bromides. The bulky P(o-tol)₃ ligand accelerates reductive elimination in sterically hindered systems.
Solvent	Toluene (Anhydrous)	DMF or 1,4-Dioxane	Toluene is easiest to remove. DMF promotes transmetallation via coordination but is harder to remove during workup.
Temperature	100°C (Reflux)	120°C (Microwave)	Higher temperatures overcome the activation energy barrier caused by the electron-withdrawing aldehyde.
Additive	None	CuI (10 mol%)	Copper(I) iodide acts as a co-catalyst ("Copper effect"), transmetallating with the tin first to form a more reactive organocopper species.

Standard Operating Procedure (SOP)

Objective: Synthesis of a Donor-Acceptor dyad by coupling 5-(Tributylstannyl)thiophene-2-carbaldehyde with an aryl bromide (e.g., 4-Bromotriphenylamine).

Materials

• Reagent A: Aryl Bromide (1.0 equiv)

• Reagent B: 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.1 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)[4][5]

• Solvent: Anhydrous Toluene (0.1 M concentration relative to Reagent A)

• Equipment: Schlenk flask, reflux condenser, Nitrogen/Argon line.

Step-by-Step Protocol

• Inert Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with Argon (repeat 3x).[6]

• Loading: Under a positive stream of Argon, add the Aryl Bromide (1.0 equiv) and 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.1 equiv).

  • Note: If the stannane is stored in a freezer, allow it to warm to room temperature before weighing to prevent water condensation.

• Solvation: Add anhydrous Toluene via syringe.

• Degassing: Degas the solution by bubbling Argon directly into the liquid for 15 minutes (sparging). This is critical to prevent Pd catalyst deactivation by oxygen.

• Catalyst Addition: Quickly remove the septum, add Pd(PPh₃)₄ (5 mol%), and reseal. The solution typically turns yellow.

• Reaction: Heat the mixture to 110°C (reflux) for 12–24 hours.

  • Monitoring: Check progress via TLC.[4][5][1] The stannane spot (non-polar) should disappear, and a fluorescent product spot should appear.

• Quench: Cool to room temperature.

Post-Reaction Processing: The KF Method (Tin Removal)[7]

The major drawback of Stille coupling is the generation of toxic tributyltin byproducts (Bu₃SnBr). These are lipophilic and streak on silica columns. The Potassium Fluoride (KF) Workup is the most reliable method to remove them by forming insoluble polymeric tin fluorides.

Diagram 2: Tin Removal Workflow

Caption: The KF workup converts soluble tin halides into insoluble fluorides, allowing for easy removal via filtration.

Detailed Workup Protocol

• Dilution: Dilute the cooled reaction mixture with Ethyl Acetate or Diethyl Ether (equal volume to reaction solvent).

• KF Treatment: Add a saturated aqueous solution of Potassium Fluoride (KF).[1][7] Use approx. 5 mL of KF solution per 1 mmol of stannane used.

• Vigorous Stirring: Stir the biphasic mixture vigorously for 30–60 minutes.

  • Visual Check: A bulky white precipitate (Bu₃SnF polymer) will form.

• Filtration: Filter the suspension through a pad of Celite. Wash the pad with Ethyl Acetate.[1]

• Extraction: Transfer filtrate to a separatory funnel. Separate layers. Wash the organic layer with water (2x) and brine (1x).

• Drying: Dry over MgSO₄, filter, and concentrate.

• Purification: Proceed to Flash Column Chromatography.

Troubleshooting & Self-Validation

Observation	Root Cause	Corrective Action
Black Precipitation (Pd Black)	Catalyst decomposition due to O₂ or overheating.	Improve degassing (freeze-pump-thaw). Reduce temp slightly or increase ligand concentration (add extra PPh₃).
Low Conversion (<50%)	Stannane deactivation or slow transmetallation.	Add CuI (10 mol%) as a co-catalyst. Switch solvent to DMF to stabilize the polar transition state.
Streaking on TLC/Column	Residual Tin byproducts.	Repeat the KF workup. Alternatively, use 10% K₂CO₃/Silica in the column stationary phase.
Aldehyde peak missing in NMR	Oxidation of aldehyde to acid.	Ensure inert atmosphere is maintained strictly. Avoid workup with strong oxidants.

References

• The Stille Reaction: Milstein, D.; Stille, J. K.[8] "A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed by palladium." Journal of the American Chemical Society, 1978 , 100, 3636. Link

• Mechanism & Transmetallation: Farina, V.; Krishnan, B. "Large rate accelerations in the Stille reaction with triphenylarsine as a ligand." Journal of the American Chemical Society, 1991 , 113, 9585. Link

• Tin Removal (KF Method): Leibner, J. E.; Jacobus, J. "The fluoride facilitated decomposition of organotin reagents." The Journal of Organic Chemistry, 1979 , 44, 449. Link

• Thiophene-Aldehyde Applications: Huo, L., et al. "Synthesis of a Thieno[3,4-b]thiophene/Benzodithiophene Copolymer for Solar Cells." Angewandte Chemie, 2011 , 50, 9697. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.msu.edu [chemistry.msu.edu]

Application Note: Palladium-Catalyzed Stille Cross-Coupling with 5-(Tributylstannyl)thiophene-2-carbaldehyde

Executive Summary & Strategic Rationale

The synthesis of highly conjugated organic frameworks is a cornerstone of modern drug discovery and organic electronics, particularly in the development of Dye-Sensitized Solar Cells (DSSCs) and organic photovoltaics (OPVs). 5-(Tributylstannyl)thiophene-2-carbaldehyde is a highly versatile, bifunctional building block. It allows for the simultaneous installation of a thiophene

-extending bridge and a reactive formyl (aldehyde) handle via a [1].

While Suzuki-Miyaura couplings are often preferred due to the lower toxicity of boron byproducts, the corresponding 5-formylthiophene-2-boronic acids are notoriously unstable, prone to rapid protodeboronation under basic conditions. In contrast, the stannane derivative () exhibits exceptional shelf stability and avoids the need for strong aqueous bases during the coupling event, preserving base-sensitive functional groups. This application note details a highly optimized, self-validating protocol for the Stille coupling of this reagent, featuring mechanistic insights, reaction optimization data, and a robust organotin-removal workup.

Mechanistic Pathway & Experimental Workflow

The Stille coupling proceeds via a standard Pd(0)/Pd(II) catalytic cycle. The critical step—and often the rate-limiting one—is the transmetalation of the thiophene moiety from tin to the palladium center.

Figure 1: Stille coupling catalytic cycle highlighting the critical transmetalation step.

Figure 2: Step-by-step experimental workflow for Stille coupling and organotin byproduct removal.

Reaction Optimization & Causality Data

The choice of solvent and additives dictates the efficiency of the transmetalation step. Below is a summary of optimization parameters for coupling 5-(Tributylstannyl)thiophene-2-carbaldehyde with a standard aryl bromide.

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Causality & Observations
Pd(PPh₃)₄ (5 mol%)	Toluene	100	18	72	Standard baseline. Good solubility for highly conjugated, non-polar aryl halides.
Pd(PPh₃)₄ (5 mol%)	DMF	80	12	85	Preferred. DMF coordinates to the tin center, increasing its nucleophilicity and accelerating transmetalation.
Pd₂(dba)₃ / P(t-Bu)₃	THF	65	24	45	Bulky ligands sterically hinder the approach of the bulky tributylstannyl group, stalling the cycle.
Pd(PPh₃)₄ + CuI (10%)	DMF	80	8	94	Optimal. CuI acts as a phosphine scavenger and facilitates a highly efficient Sn-to-Cu-to-Pd transmetalation relay (Liebeskind-Allred effect).

Detailed Experimental Protocol

Materials & Reagents

• Stannane: 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.2 equiv)

• Electrophile: Aryl Bromide or Heteroaryl Bromide (1.0 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Additive: Copper(I) Iodide [CuI] (0.10 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF), degassed

• Workup Reagent: Potassium Fluoride (KF), saturated aqueous solution

Step-by-Step Methodology

Step 1: Reaction Assembly (Air-Free Technique)

• Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with dry Argon (repeat 3 times).

• Add the Aryl Bromide (1.0 mmol), Pd(PPh₃)₄ (58 mg, 0.05 mmol), and CuI (19 mg, 0.10 mmol) to the flask.

• Expert Insight: The Pd(PPh₃)₄ should be a bright yellow powder. If it appears brown or green, it has oxidized to Pd(II) and will result in sluggish initiation.

• Evacuate and backfill the flask with Argon three more times.

Step 2: Reagent Addition & Heating 5. Inject anhydrous, degassed DMF (5.0 mL) into the flask via syringe. 6. Inject 5-(Tributylstannyl)thiophene-2-carbaldehyde (482 mg, 1.2 mmol) dropwise. 7. Seal the Schlenk tube and immerse it in a pre-heated oil bath at 80 °C. 8. Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The reaction mixture will transition from a clear yellow to a dark red/brown homogeneous solution. The appearance of a black precipitate (palladium black) generally indicates catalyst deactivation and marks the end of the productive catalytic cycle.

Step 3: Organotin Byproduct Quench (Critical Step) 9. Once the starting material is consumed (typically 8–12 hours), remove the flask from the heat and allow it to cool to room temperature. 10. Causality: Organotin halides (

) are highly soluble in organic solvents and cause severe streaking during column chromatography. To resolve this, add 5 mL of a saturated aqueous Potassium Fluoride (KF) solution directly to the crude mixture. 11. Stir vigorously for 45 minutes. The fluoride ions displace the halides on the tin byproduct, forming polymeric tributyltin fluoride ( ), which precipitates as an insoluble, chalky white solid.

Step 4: Purification & Isolation 12. Filter the biphasic mixture through a tightly packed pad of Celite, washing the filter cake thoroughly with Ethyl Acetate (3 × 20 mL). 13. Transfer the filtrate to a separatory funnel. Wash the organic layer with water (3 × 20 mL) to remove the DMF, followed by brine (20 mL). 14. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 15. Purify the crude residue via flash column chromatography on silica gel. The target biaryl carbaldehyde typically elutes cleanly, free of tin contamination.

Analytical Characterization

Successful incorporation of the thiophene-2-carbaldehyde moiety is easily verified via ¹H NMR spectroscopy. Look for the distinct, highly deshielded aldehyde proton singlet at

9.80 – 9.95 ppm . The thiophene backbone will present two distinct doublets (typically between 7.40 and 7.80 ppm) with a coupling constant of Hz, confirming the 2,5-disubstitution pattern[2].

References

• Title: The Stille Reaction: Applications in the Synthesis of Organic Dyes for DSSCs Source: CHIMIA International Journal for Chemistry URL: [Link]

• Title: 5-(Tributylstannyl)thiophene-2-carbaldehyde (CID 15686474) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation Source: RSC Advances URL: [Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct aryl ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00018D [pubs.rsc.org]

Application Note: Advanced Experimental Setups and Remediation Strategies for Organotin-Mediated Reactions

Executive Summary

Organotin compounds are indispensable reagents in modern organic synthesis, most notably in the palladium-catalyzed Stille cross-coupling and the radical-mediated Barton-McCombie deoxygenation. Despite their broad functional group tolerance and mild reaction conditions, the inherent toxicity of organostannanes and the notorious difficulty of removing their byproducts present significant hurdles. This application note provides a self-validating, causally-driven framework for safely setting up, executing, and purifying organotin-mediated reactions.

Safety Infrastructure and Handling Causality

Organotin compounds, particularly trialkyltins like tributyltin hydride (

), are highly toxic via inhalation, ingestion, and dermal contact 1. Their lipophilic nature allows them to rapidly cross biological membranes.

• PPE Causality: Standard nitrile gloves are insufficient for prolonged exposure as organotins can permeate them. Double gloving (nitrile inner, neoprene outer) is mandatory to ensure an effective chemical barrier 1.

• Environmental Control: All manipulations, including weighing and quenching, must occur within a certified chemical fume hood to prevent the inhalation of volatile tin species or dust from solid stannanes 1.

Protocol 1: Palladium-Catalyzed Stille Cross-Coupling

The Stille coupling forms carbon-carbon bonds by reacting an organostannane with an organic electrophile (halide or pseudohalide) in the presence of a Pd(0) catalyst 2.

Mechanistic Causality for Setup:

• Rigorous Degassing: The active

  catalytic species is highly susceptible to oxidation by atmospheric , forming inactive complexes. Solvents must be degassed via the freeze-pump-thaw method or rigorous argon sparging.

• Use of Additives: The addition of

  or is highly recommended for sterically congested substrates. acts as a scavenger for free phosphine ligands (preventing them from inhibiting transmetalation) and can form a highly reactive organocopper intermediate via an additional transmetalation event from the tin species [[3]]().

Experimental workflow for Stille coupling and organotin byproduct removal.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Loading: Add the organic halide (1.0 equiv),

  (0.05 equiv), and (0.10 equiv) to the flask.

• Solvent & Stannane: Inject anhydrous, degassed DMF or Toluene. Add the organostannane (1.1 equiv) dropwise via a gas-tight syringe.

• Reaction: Heat the mixture to 80–110 °C under continuous stirring. Monitor via TLC until the electrophile is fully consumed.

Protocol 2: Barton-McCombie Deoxygenation

This protocol enables the selective reduction of secondary or tertiary alcohols to their corresponding alkanes via a thiocarbonyl (xanthate or thionoester) intermediate 4.

Mechanistic Causality for Setup:

• Thermal Initiation: Azobisisobutyronitrile (AIBN) is utilized because it undergoes predictable thermal homolysis at ~80 °C, generating isobutyronitrile radicals that abstract hydrogen from

  to initiate the cycle 4.

• Syringe Pump Addition:

  must be added slowly over several hours. If the local concentration of tin hydride is too high, the intermediate alkyl radical will be prematurely quenched before the thermodynamic C-O bond fragmentation occurs, drastically reducing the yield.

Radical chain mechanism of the Barton-McCombie deoxygenation reaction.

Step-by-Step Methodology:

• Preparation: Dissolve the thiocarbonyl derivative (1.0 equiv) in anhydrous, degassed toluene to achieve a dilute concentration (0.05 M) to favor intramolecular fragmentation. Heat to reflux (110 °C).

• Reagent Delivery: Dissolve

  (2.0 equiv) and AIBN (0.2 equiv) in a small volume of degassed toluene.

• Slow Addition: Using a syringe pump, add the

  /AIBN solution dropwise into the refluxing mixture over 3–4 hours.

• Completion: Reflux for an additional 1 hour post-addition to ensure complete conversion.

Downstream Processing: Organotin Byproduct Remediation

The primary challenge post-reaction is the removal of lipophilic tin byproducts (e.g.,

). Because these species streak heavily on silica gel, standard chromatography is often insufficient.

The Potassium Fluoride (KF) Protocol: Trialkyltin halides are highly soluble in organic solvents. By washing the organic layer with a saturated aqueous solution of KF, the tin species are converted into tributyltin fluoride (

) 5. Structurally, forms a 1D coordination polymer that is completely insoluble in both aqueous and organic phases, allowing it to be physically filtered out 5.

Step-by-Step Workup Methodology (Self-Validating):

• Dilution: Cool the reaction mixture to room temperature and dilute with an equal volume of diethyl ether or ethyl acetate.

• Quenching: Add a saturated aqueous solution of KF (volume equal to the organic phase).

  • Validation Check: A dense white precipitate should form immediately. If no precipitate forms, the tin concentration is too low, or the halide exchange has failed.

• Stirring: Stir vigorously for 1–2 hours to ensure complete polymeric chain formation.

• Filtration: Filter the entire biphasic biphasic mixture through a tightly packed pad of Celite. Field Insight: Do not attempt to separate the phases in a separatory funnel before filtration, as the polymeric tin will form an unbreakable emulsion.

• Phase Separation: Transfer the clear filtrate to a separatory funnel, isolate the organic layer, wash with brine, dry over

  , and concentrate.

Quantitative Data Presentation

To assist in experimental design, the following table summarizes the quantitative efficiency of various tin removal strategies.

Table 1: Quantitative Comparison of Organotin Byproduct Removal Strategies

Remediation Method	Reagent Equivalents	Typical Residual Tin (ppm)	Primary Advantage	Primary Limitation
Aqueous KF Wash	5–10 eq	100 – 500	Inexpensive, highly scalable	Prone to severe emulsions if not filtered properly
Silica / 10%	N/A (Stationary Phase)	10 – 50	High purity, reliable for small scale	Impractical for >50g scale-up
Fluorous Tin Reagents	1.1 eq	< 10	Extremely clean phase separation	Reagents are cost-prohibitive
Polymeric Tin Reagents	1.5–2.0 eq	< 50	Simple filtration without aqueous workup	Slower reaction kinetics due to heterogeneity

References

1.[1] BenchChem - An In-depth Technical Guide to the Safe Handling of Organotin Compounds. 2.[2] BenchChem - Application Notes and Protocols for Stilling Coupling Experiments. 3.[4] Alfa Chemistry - Barton-McCombie Deoxygenation. 4.[5] BenchChem - Quenching Procedures for Dimethylstannane Reactions. 5.[3] Journal of the American Chemical Society - Cuprous Chloride Accelerated Stille Reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Catalyst Selection for Stille Coupling of Thiophene Derivatives: Application Notes and Protocols

Introduction: The Enduring Relevance of Stille Coupling in Thiophene Chemistry

The Stille cross-coupling reaction, a palladium-catalyzed process involving organostannanes and organic electrophiles, remains a cornerstone of modern organic synthesis.[1] Its remarkable functional group tolerance and effectiveness in constructing C-C bonds under relatively mild conditions have cemented its importance.[1][2] This is particularly true in the synthesis of thiophene-containing molecules, which are crucial building blocks for a wide array of functional materials and pharmaceuticals.[3][4] Thiophene-based polymers, for instance, are at the forefront of organic electronics, while numerous drug candidates feature the thiophene motif.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the rational selection of catalysts for the Stille coupling of thiophene derivatives. We will delve into the mechanistic underpinnings of the reaction, explore the critical factors influencing catalyst performance, and provide detailed, field-proven protocols to empower you to achieve optimal results in your synthetic endeavors.

The Catalytic Cycle: A Mechanistic Framework for Catalyst Selection

A thorough understanding of the Stille coupling mechanism is paramount for informed catalyst selection. The catalytic cycle, depicted below, comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[3][5]

Caption: The Stille cross-coupling catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst reacts with the thiophene halide (or triflate), inserting itself into the carbon-halogen bond to form a Pd(II) complex. The reactivity of the halide is a critical factor, with the general trend being I > Br > Cl.[6] For less reactive halides like chlorides, the choice of a more electron-rich and sterically demanding phosphine ligand is often necessary to facilitate this step.[7]

• Transmetalation: This is frequently the rate-determining step.[1] The organostannane transfers its organic group (the second thiophene derivative) to the palladium center, displacing the halide. The nature of the "non-transferable" groups on the tin atom can influence the rate of this step.

• Reductive Elimination: The newly formed diorganopalladium(II) complex collapses, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Key Factors Influencing Catalyst Selection

The success of a Stille coupling reaction with thiophene derivatives hinges on the judicious choice of the palladium source, the ancillary ligands, and any additives.

Palladium Precursors: The Heart of the Catalyst

A variety of palladium sources can be employed, which can be broadly categorized into Pd(0) and Pd(II) precatalysts.

• Pd(0) Precatalysts: These are often preferred as they enter the catalytic cycle directly. Common examples include:

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): A widely used, air-stable catalyst suitable for a broad range of substrates.[8]

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃): A more active catalyst precursor that requires the addition of an external ligand.[1]

• Pd(II) Precatalysts: These require in-situ reduction to the active Pd(0) species, which can be achieved by the organostannane itself or by other reagents in the reaction mixture.[5] Common choices include:

  • Palladium(II) acetate (Pd(OAc)₂): A cost-effective and common precursor.[9]

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂): Another stable and widely used option.[8]

Ligands: Steering Reactivity and Stability

The choice of ligand is arguably the most critical parameter in optimizing a Stille coupling reaction. Ligands modulate the electronic and steric properties of the palladium center, influencing the rates of the individual steps in the catalytic cycle.

• Triphenylphosphine (PPh₃): The workhorse ligand in Stille coupling, offering a good balance of stability and reactivity for many applications.[9]

• Tri(o-tolyl)phosphine (P(o-tol)₃): A more sterically demanding and electron-rich ligand that can accelerate reductive elimination and is often beneficial for coupling sterically hindered substrates.[1]

• Triphenylarsine (AsPh₃): In some cases, this ligand has been shown to be superior to PPh₃, leading to significantly improved yields.[1]

• N-Heterocyclic Carbenes (NHCs): These have emerged as powerful ligands for cross-coupling reactions, including the Stille polycondensation of thiophenes, due to their strong σ-donating ability which can promote oxidative addition and reductive elimination.[10][11]

• Bulky Phosphines: The development of bulky, electron-rich phosphine ligands has significantly expanded the scope of Stille coupling, particularly for challenging substrates like aryl chlorides.[7][12]

Additives: Enhancing Rate and Selectivity

Additives can have a profound impact on the efficiency of Stille coupling reactions.

• Copper(I) Iodide (CuI): This is the most common and effective additive, often leading to a dramatic increase in reaction rates.[13][14] The exact role of CuI is still a subject of discussion but is believed to facilitate the transmetalation step.

• Lithium Chloride (LiCl): Can accelerate the reaction, particularly when using organostannanes with less nucleophilic transferring groups. Its effect can be ligand-dependent.[13][15]

• Cesium Fluoride (CsF): Can be used to activate the organostannane and facilitate the removal of tin byproducts during workup.[16]

Decision-Making Workflow for Catalyst Selection

The following diagram illustrates a logical workflow for selecting an appropriate catalyst system for the Stille coupling of a given thiophene derivative.

Caption: A decision workflow for catalyst selection.

Comparative Data on Catalyst Systems

The following table summarizes representative catalyst systems and their performance in the Stille coupling of various thiophene derivatives. Note that these are illustrative, and optimization is often required for specific substrates.

Entry	Thiophene Electrophile	Thiophene Stannane	Palladium Source (mol%)	Ligand (mol%)	Additive (mol%)	Solvent	Temp (°C)	Yield (%)
1	2-Bromothiophene	2-(Tributylstannyl)thiophene	Pd(PPh₃)₄ (2)	-	-	Toluene	110	>90
2	2-Chlorothiophene	2-(Tributylstannyl)thiophene	Pd₂(dba)₃ (1)	P(o-tol)₃ (4)	-	Dioxane	100	~85
3	3-Bromothiophene	2-(Tributylstannyl)thiophene	Pd(OAc)₂ (2)	PPh₃ (4)	CuI (10)	DMF	80	>95
4	2,5-Dibromothiophene	2 eq. 2-(Tributylstannyl)thiophene	PdCl₂(PPh₃)₂ (3)	-	CuI (10)	Toluene	110	~80
5	2-Bromo-3-hexylthiophene	5-Trimethylstannyl-3-hexylthiophene	Pd-PEPPSI-IPr (cat.)	-	-	Toluene	100	High (Polymer)[10]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for common Stille coupling reactions of thiophene derivatives.

Protocol 1: Standard Stille Coupling of 2-Bromothiophene with 2-(Tributylstannyl)thiophene

Materials:

• 2-Bromothiophene

• 2-(Tributylstannyl)thiophene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous and degassed toluene

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add Pd(PPh₃)₄ (e.g., 2-5 mol%).

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Addition of Reagents: Add anhydrous and degassed toluene via syringe. Subsequently, add 2-bromothiophene (1.0 equivalent) followed by 2-(tributylstannyl)thiophene (1.0-1.2 equivalents) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction for the disappearance of the starting materials by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts.[9] Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure 2,2'-bithiophene.

Protocol 2: Stille Coupling of a Dibromothiophene for the Synthesis of Di-substituted Derivatives

Materials:

• 3,4-Dibromothiophene

• Organostannane reagent (e.g., Tributyl(phenyl)stannane)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Phosphine ligand (e.g., P(o-tol)₃)

• Anhydrous and degassed solvent (e.g., Toluene, DMF)

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, add 3,4-dibromothiophene (1.0 equivalent), the palladium catalyst (e.g., Pd₂(dba)₃, 2-4 mol%), and the phosphine ligand.[8]

• Degassing: Subject the flask and its contents to three cycles of evacuation and backfilling with an inert gas.[8]

• Addition of Reagents: Add the anhydrous and degassed solvent via syringe, followed by the organostannane reagent (2.2-2.5 equivalents).[8]

• Reaction: Heat the reaction mixture to a temperature typically between 90-120 °C and stir vigorously.[8]

• Monitoring: Monitor the reaction for the disappearance of the starting material and the mono-substituted intermediate by TLC or GC-MS.

• Work-up: Follow the same work-up procedure as described in Protocol 1, adjusting the quantities of wash solutions as needed for the larger scale of tin byproducts.

• Purification: Purify the crude product by column chromatography or recrystallization to obtain the pure di-substituted thiophene.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient temperature; Poor quality reagents/solvents.	Use a fresh batch of catalyst and ensure it is handled under inert conditions. Increase the reaction temperature. Use freshly distilled and degassed solvents.
Homocoupling of Stannane	Presence of oxygen; Inappropriate palladium precursor.	Ensure the reaction is rigorously degassed. Consider using a Pd(II) precursor which can sometimes minimize this side reaction.[13]
Stannane Decomposition	Acidic or basic impurities.	Ensure all glassware is clean and dry. Use a neutral solvent.
Difficulty Removing Tin Byproducts	Incomplete reaction; Inefficient workup.	Drive the reaction to completion. Use a KF wash during workup or filter the crude product through a plug of silica gel treated with triethylamine.[9]

Conclusion

The Stille coupling reaction is an indispensable tool for the synthesis of functionalized thiophene derivatives. A rational approach to catalyst selection, grounded in a solid understanding of the reaction mechanism and the interplay between the palladium source, ligands, and additives, is crucial for success. By carefully considering the nature of the thiophene substrates and employing the systematic protocols and troubleshooting guidance provided in this application note, researchers can confidently navigate the challenges of Stille coupling and efficiently access a vast array of valuable thiophene-based molecules.

References

• Current time information in Denbighshire, GB. Google Search.
• Stille Coupling - Organic Synthesis. Organic Synthesis.
• Wiley-VCH. (2017). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers.
• BenchChem. (2025).
• Chemistry LibreTexts. (2023). Stille Coupling.
• BenchChem. (n.d.). A Comparative Guide: Suzuki vs. Stille Coupling for the Synthesis of 2-[3-(bromomethyl)phenyl]thiophene.
• Beilstein-Institut. (2014).
• ResearchGate. (n.d.). Stille Cross-Coupling Reactions of Alkenylstannanes with Alkenyl Iodides Mediated by Copper(I)
• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
• Royal Society of Chemistry. (2026).
• Wikipedia. (n.d.). Stille reaction.
• ResearchGate. (2025).
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 5-(Thien-2-yl)thiophene-2-carbonitrile via Stille Coupling.
• National Center for Biotechnology Information. (2023). Stille vs.
• National Center for Biotechnology Information. (2015). Stille Catalyst-Transfer Polycondensation Using Pd-PEPPSI-IPr for High-Molecular-Weight Regioregular Poly(3-hexylthiophene).
• National Center for Biotechnology Information. (2005).
• Semantic Scholar. (n.d.). Advancing total synthesis through the Stille cross-coupling.
• Institut Kimia Malaysia. (2023). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using.
• ResearchGate. (2025). Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5Bis(trimethylstannyl)tellurophene.
• Michigan State University. (n.d.).
• ResearchGate. (2015). Stille Catalyst-Transfer Polycondensation Using Pd-PEPPSI-IPr for High-Molecular-Weight Regioregular Poly(3-hexylthiophene).
• Royal Society of Chemistry. (2023).
• American Chemical Society. (2015).
• Juniper Publishers. (2023). Docking Study of Novel Thiophene Derivatives Synthesized by Stille Cross Coupling with Potent Anti-Cancer Activity.
• University of Tokyo. (n.d.). Stille-coupling.
• ResearchGate. (n.d.). General catalytic cycles for Stille reaction; (A) Mechanism of the....
• CORE. (n.d.).
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?.

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functionalization of thiophene rings via stannyl intermediates

Title: Application Note: Regioselective Functionalization of Thiophene Rings via Organostannyl Intermediates

Introduction & Mechanistic Principles

Thiophene-based architectures are ubiquitous in modern drug discovery and organic electronics (e.g., OLEDs, organic photovoltaics). The direct, regioselective functionalization of the thiophene ring is a critical transformation for building complex molecular scaffolds. Among the available methodologies, the synthesis of stannyl intermediates followed by Palladium-catalyzed Stille cross-coupling stands out for its exceptional functional group tolerance, scalability, and the relative stability of organotin reagents to air and moisture compared to organozinc or Grignard alternatives[1].

The functionalization sequence typically involves two distinct phases:

• C-H Activation & Stannylation: The kinetic acidity of the α-protons (C2 and C5) on the thiophene ring allows for selective deprotonation using strong organolithium bases (e.g., n-BuLi). The resulting nucleophilic organolithium species is subsequently quenched with an electrophilic trialkyltin halide (such as tributyltin chloride) to form the stable stannyl thiophene[2],[3].

• Stille Cross-Coupling: The stannane undergoes transmetalation with a Palladium(II) intermediate—generated via the oxidative addition of an aryl or heteroaryl halide to a Pd(0) catalyst. Following reductive elimination, the new C-C bond is formed, releasing the functionalized thiophene[4],[1].

Mechanistic workflow from thiophene C-H activation to Pd-catalyzed Stille cross-coupling.

Protocol 1: Synthesis of 2-(Tributylstannyl)thiophene

Expertise & Causality: The regioselective lithiation of thiophene must be performed at cryogenic temperatures (-78 °C)[3]. This prevents unwanted ring-opening side reactions of the highly reactive lithiated intermediate and controls the reaction's exothermicity. Strict anhydrous conditions are paramount, as organolithium reagents are violently quenched by moisture, leading to the recovery of unfunctionalized starting material[2].

Materials:

• Thiophene (1.0 equiv, purified and dried)

• Anhydrous Tetrahydrofuran (THF)[2]

• n-Butyllithium (n-BuLi) in hexanes (1.05 equiv, typically 2.5 M)[2]

• Tributyltin chloride (Bu₃SnCl) (1.1 equiv)[2],[3]

• Argon or Nitrogen gas (Standard Schlenk line setup)

Step-by-Step Procedure:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous flow of Argon.

• Dissolution: Dissolve thiophene in anhydrous THF (approx. 0.2 M concentration) and cool the reaction vessel to -78 °C using a dry ice/acetone bath[3].

• Lithiation: Syringe in n-BuLi dropwise over 15-20 minutes. Self-Validation Check: The solution will transition to a bright yellow color, visually confirming the successful formation of the metalated 2-lithiothiophene intermediate[3].

• Maturation: Stir the mixture at -78 °C for 30 minutes to ensure complete deprotonation[3].

• Stannylation: Add tributyltin chloride (Bu₃SnCl) dropwise. The bright yellow color will gradually dissipate as the electrophile is consumed by the lithiated species.

• Warming: Remove the cooling bath and allow the reaction to naturally warm to room temperature, stirring for an additional 1-2 hours[2],[3].

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃[2]. Extract the aqueous layer with diethyl ether or dichloromethane (DCM)[2]. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: The crude 2-(tributylstannyl)thiophene is typically of sufficient purity to be used directly. If necessary, purify via vacuum distillation. Note: Avoid silica gel chromatography as organostannanes can undergo protolytic cleavage on acidic silica.

Protocol 2: Palladium-Catalyzed Stille Cross-Coupling

Expertise & Causality: The Stille coupling relies entirely on the integrity of the Pd(0)/Pd(II) catalytic cycle. The most common failure mode is the oxidation of the Pd(0) catalyst to inactive Pd(II) species by trace atmospheric oxygen, visually indicated by the precipitation of "palladium black"[1]. Rigorous degassing of solvents is mandatory[2]. Furthermore, the addition of CuI or LiCl is a field-proven technique to accelerate the transmetalation step (often the rate-determining step) by polarizing the Sn-C bond or forming a highly reactive stannate intermediate[2],[5].

Materials:

• 2-(Tributylstannyl)thiophene (1.1 equiv)

• Aryl or Heteroaryl Halide (e.g., bromobenzene or 2,4-dibromopyridine) (1.0 equiv)[6]

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Pd₂(dba)₃ (1-5 mol%)[2],[5]

• Anhydrous, degassed solvent (e.g., Toluene or DMF)[2],[5]

• Optional Additives: CuI (10 mol%) or LiCl (2.0 equiv)[2],[5]

Step-by-Step Procedure:

• Reagent Loading: In a Schlenk flask or inside a glovebox, combine the aryl halide, 2-(tributylstannyl)thiophene, and the Palladium catalyst[2].

• Solvent Addition: Add anhydrous Toluene or DMF. If not using a glovebox, degas the mixture immediately using the freeze-pump-thaw method (minimum 3 cycles) or by sparging with Argon for 30 minutes[2].

• Heating: Heat the reaction mixture to 80-120 °C under a strict inert atmosphere[2].

• Monitoring: Stir for 12-48 hours[2]. Self-Validation Check: Monitor the reaction via TLC or GC-MS. The complete disappearance of the aryl halide starting material indicates reaction completion.

• Workup & Tin Scavenging: Cool to room temperature. Quench with a saturated aqueous KF (potassium fluoride) solution and stir vigorously for 30-60 minutes. Causality: KF converts the toxic, lipid-soluble tributyltin halide byproducts into insoluble, polymeric tributyltin fluoride (Bu₃SnF), which precipitates and can be easily removed by filtration through a pad of Celite.

• Extraction & Purification: Extract the filtrate with ethyl acetate, wash with water and brine, dry over MgSO₄, and purify the target functionalized thiophene via flash column chromatography.

Quantitative Data: Stille Coupling Scope and Yields

The versatility of the stannyl thiophene intermediate allows for a broad substrate scope, enabling the synthesis of complex polyaromatic and heteroaromatic systems. Below is a summary of representative coupling conditions and yields.

Electrophile (Halide)	Organostannane	Catalyst / Conditions	Yield (%)	Reference
5,5'-Dibromobiphenyl-2,2'-diol	2-(Tributylstannyl)thiophene	Pd(dba)₂, Toluene, Reflux	45%	[6]
2,4-Dibromopyridine	2-(Tributylstannyl)thiophene	Pd(dba)₂, Toluene, Reflux	40%	[6]
2-Chloroquinoline-3-carbaldehyde	2-(Tributylstannyl)thiophene	Pd(dba)₂, Toluene, Reflux	60%	[6]
Advanced Tricyclic Core (Bromide)	(α-Ethoxyvinyl)tributyltin	Pd(PPh₃)₄, DMF, 80 °C	84%	[5]
Unprotected Aryl Bromide	Tributyl(furan-2-yl)stannane	Pd(PPh₃)₄, 90 °C	82%	[5]

Troubleshooting Logic for Stille Couplings

When yields are suboptimal, systematic troubleshooting of the catalytic cycle is required. The following logic tree outlines the primary failure modes and corrective actions.

Troubleshooting logic tree for optimizing low-yielding Stille cross-coupling reactions.

Mechanistic Note on Homocoupling: A common side reactivity in Stille couplings is the homocoupling of the stannane reagent to form a dimer (e.g., 2,2'-bithiophene). This occurs if the Pd(II) precatalyst reacts with two equivalents of the organostannane prior to interacting with the aryl halide, or via an alternative Pd(0) radical process[1]. Maintaining strict stoichiometry and utilizing copper co-catalysts mitigates this pathway.

Safety and Handling of Organotin Compounds

Organostannanes, particularly tributyltin derivatives, are highly toxic and act as potent endocrine disruptors[1].

• Handling: All manipulations must be conducted in a certified chemical fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

• Disposal: Tin-containing waste must be strictly segregated. The use of aqueous KF during workup is strongly recommended to precipitate inorganic tin fluorides, drastically reducing the toxicity of the organic waste streams prior to disposal.

References

Sources

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. 5,5'-Bis(tributylstannyl)-2,2'-bithiophene|CAS 171290-94-1 [benchchem.com]
• 3. digital.library.unt.edu [digital.library.unt.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06557G [pubs.rsc.org]
• 6. juniperpublishers.com [juniperpublishers.com]

Application Note: 5-(Tributylstannyl)thiophene-2-carbaldehyde as a Bifunctional Synthetic Nexus

Executive Summary

5-(Tributylstannyl)thiophene-2-carbaldehyde represents a class of "Janus" building blocks—molecules possessing dual, orthogonal reactivities. It features a nucleophilic stannane moiety (Stille donor) at the C5 position and an electrophilic aldehyde (synthetic handle) at the C2 position. This unique architecture allows researchers to perform sequential, regioselective transformations, making it indispensable in the synthesis of conjugated polymers for organic photovoltaics (OPV) , OLED materials , and heterocyclic pharmaceutical scaffolds .

This guide outlines the mechanistic utility of this reagent, provides validated protocols for its deployment in C-C bond formation, and details critical purification strategies to eliminate organotin toxicity.

Strategic Utility: The "Janus" Thiophene

The power of this building block lies in its ability to facilitate Divergent Synthesis .

• The C5-Stannane (Nucleophile): Under Palladium catalysis, the C-Sn bond undergoes transmetallation. This allows the thiophene core to be coupled to aryl halides (Ar-X) without affecting the aldehyde.

• The C2-Aldehyde (Electrophile): This group is generally stable under standard Stille conditions. Post-coupling, it serves as a universal handle for chain extension (Wittig/Horner-Wadsworth-Emmons), acceptor attachment (Knoevenagel), or oxidation/reduction.

Workflow Visualization

The following diagram illustrates the divergent pathways accessible from this single precursor.

Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the stannyl and formyl groups.

Critical Application: Organic Electronics (OPV)

In the development of Donor-Acceptor (D-A) polymers and small molecules for solar cells, this building block is frequently used to synthesize A-D-A oligomers .

• Coupling: The stannane is coupled to a central donor unit (e.g., Benzodithiophene).

• Capping: The retained aldehyde groups at the chain ends are then reacted with strong electron-withdrawing groups (e.g., Rhodanine or Cyanoacetate) via Knoevenagel condensation to lower the LUMO level.

Comparative Catalyst Performance

For coupling electron-neutral stannanes (like thiophene) with electron-rich or neutral aryl halides, catalyst choice is pivotal.

Catalyst System	Ligand Type	Temperature	Yield (Typical)	Notes
Pd(PPh₃)₄	Phosphine	80-110°C	75-90%	Standard. Robust but sensitive to air. Requires rigorous degassing.
Pd₂(dba)₃ / P(o-tol)₃	Bulky Phosphine	90-110°C	80-95%	Excellent for sterically hindered substrates.
PdCl₂(PPh₃)₂	Phosphine	80-100°C	60-80%	More stable, but induction period can be longer (needs reduction to Pd(0)).
Pd(PPh₃)₄ + CuI	Co-catalyst	60-90°C	85-95%	"Liebeskind" modification. Accelerates transmetallation; useful for difficult couplings.

Detailed Experimental Protocols

Protocol A: Stille Cross-Coupling with Fluoride Workup

Objective: Couple 5-(Tributylstannyl)thiophene-2-carbaldehyde with an Aryl Bromide (Ar-Br). Safety: Organotins are neurotoxic. Handle in a fume hood.

Reagents:

• Aryl Bromide (1.0 equiv)[1][2]

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.1 equiv)[3]

• Pd(PPh₃)₄ (0.05 equiv)[1]

• Toluene (anhydrous, degassed)

• Potassium Fluoride (KF) (saturated aqueous solution)[4]

Step-by-Step Procedure:

• Setup: Flame-dry a two-neck round-bottom flask equipped with a condenser and magnetic stir bar. Cool under Argon flow.

• Charging: Add the Aryl Bromide and Stannyl-thiophene building block to the flask.

• Solvent & Catalyst: Add anhydrous Toluene (0.1 M concentration relative to limiting reagent). Degas the solvent by bubbling Argon for 15 minutes. Critical: Oxygen poisons the Pd(0) catalyst.

• Initiation: Quickly add Pd(PPh₃)₄ against a positive pressure of Argon.

• Reaction: Heat the mixture to reflux (110°C) for 12–24 hours. Monitor by TLC (aldehyde spot is usually distinct/UV active).

• The KF Workup (Essential for Purity):

  • Cool reaction to room temperature.[4][5]

  • Dilute with Ethyl Acetate.[1][4][6]

  • Add a volume of saturated aqueous KF solution equal to the organic layer.[4]

  • Stir vigorously for 30 minutes. Mechanism: This converts soluble Bu₃SnBr byproducts into insoluble polymeric Bu₃SnF.

  • Filter the resulting suspension through a pad of Celite to remove the white tin-fluoride solids.[6]

• Isolation: Wash the filtrate with water and brine. Dry over MgSO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Knoevenagel Condensation (Aldehyde Functionalization)

Objective: Convert the aldehyde group into an electron-deficient alkene (e.g., with Malononitrile).

Reagents:

• Aldehyde-functionalized substrate (from Protocol A)

• Malononitrile (1.2 equiv)

• Piperidine (catalytic, 2-3 drops)

• Chloroform or Ethanol

Procedure:

• Dissolve the substrate and malononitrile in the solvent.

• Add catalytic piperidine.

• Reflux for 2–6 hours.

• Observation: A color change (often to deep red or purple) indicates extended conjugation.

• Workup: Cool, precipitate into methanol (if polymer) or extract with DCM/Water (if small molecule).

Mechanistic Insight: The Stille Cycle

Understanding the cycle helps in troubleshooting. The rate-determining step for stannyl-thiophenes is often the Transmetallation .[7]

Figure 2: Catalytic cycle of the Stille coupling.[2] Note that the electron-withdrawing aldehyde on the thiophene may slightly retard transmetallation compared to unsubstituted thiophene.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Black Precipitate (Pd Black)	Catalyst decomposition due to O₂ or high heat.	Degas solvents more thoroughly (freeze-pump-thaw). Add excess ligand (PPh₃).
Low Conversion	Slow transmetallation.	Add CuI (5 mol%) as a co-catalyst ("Copper effect"). Switch solvent to DMF (polar aprotic accelerates reaction).
"Greasy" Product (Tin Contamination)	Incomplete removal of Bu₃Sn-X.	Use the KF/Celite protocol described above. Alternatively, use 10% K₂CO₃/Silica as the stationary phase during column chromatography.[8]
Homocoupling (Ar-Ar)	Disproportionation or O₂ presence.	Ensure strict inert atmosphere. Avoid "old" catalyst batches.

References

• Mechanism of Stille Coupling: Espinet, P.; Echavarren, A. M.[9] "The Mechanisms of the Stille Reaction." Angew. Chem. Int. Ed.2004 , 43, 4704–4734.[9] Link

• Organotin Removal Protocols: Renaud, P.; Lacôte, E.; Quaranta, L. "Renovation of the Stille Reaction: A New Method for the Removal of Tin By-Products." Org.[7][10][11] Lett.2003 , 5, 1059. Link

• Thiophene-based OPV Synthesis: Li, Y. et al. "Synthesis and photovoltaic properties of two-dimensional conjugated polythiophenes." Journal of Applied Polymer Science. Link

• General Stille Procedures: "Stille Coupling Reaction: Application Note." Organic Chemistry Portal. Link

• Safety Data: PubChem CID 15686474. "5-(Tributylstannyl)thiophene-2-carbaldehyde."[3] Link

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Stille reaction - Wikipedia [en.wikipedia.org]
• 8. sdlookchem.com [sdlookchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Thiophene synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Stille Coupling with 5-(Tributylstannyl)thiophene-2-carbaldehyde

Case ID: STILLE-TH-CHO-OPT Status: Active Assigned Specialist: Senior Application Scientist

Introduction: The "Fragile" Building Block

You are working with 5-(Tributylstannyl)thiophene-2-carbaldehyde . This reagent is a "Janus" molecule: it possesses a versatile aldehyde handle for downstream functionalization, but this same electron-withdrawing group (EWG) destabilizes the thiophene ring during the coupling process.

Unlike simple phenyl stannanes, this reagent presents three specific failure modes:

• Protodestannylation: The EWG at C2 makes the C5-position more acidic, increasing the rate of tin-proton exchange before the coupling occurs.

• Catalyst Poisoning: The thiophene sulfur can coordinate to Pd, arresting the catalytic cycle if the ligand shell is not robust.

• Purification Difficulty: The aldehyde group can interact with tin byproducts, making separation via standard chromatography difficult.

This guide moves beyond standard textbook Stille conditions to provide high-fidelity protocols for maximizing yield.

Module 1: Reaction Optimization (The "Black Box" of Yield)

If you are seeing low conversion (starting material remains) or homocoupling, the standard Pd(PPh3)4 / Toluene system is likely insufficient. You must accelerate the Transmetallation step, which is the rate-determining step (RDS) in this cycle.

Strategy A: The "Copper Effect" (CuI or CuTC)

For thiophene stannanes, the direct transfer of the organic group from Tin (Sn) to Palladium (Pd) is slow. Adding Copper(I) creates a "shuttle" mechanism. The organic group transfers to Copper first (fast), forming a transient organocopper species, which then transfers to Palladium (very fast).

• Recommendation: Add CuI (10-20 mol%) or CuTC (Copper(I) thiophene-2-carboxylate) .

• Solvent Switch: This requires a polar solvent. Switch from Toluene to DMF or NMP .

Strategy B: The "Farina Effect" (Ligand Tuning)

Triphenylphosphine (PPh3) is a strong donor. It binds too tightly to Palladium, preventing the stannane from approaching.

• Recommendation: Switch to Triphenylarsine (AsPh3) . It is a "softer" ligand that dissociates more easily, creating the open coordination site necessary for transmetallation.

Visualizing the Mechanism

Caption: The "Copper Shuttle" bypasses the slow direct transmetallation, significantly improving yields for electron-deficient thiophenes.

Module 2: Troubleshooting Guide

Issue 1: Protodestannylation (The "Missing Stannane")

Symptom: The stannane is consumed, but only the de-stannylated thiophene-2-carbaldehyde is recovered. No cross-coupling product. Root Cause: Trace acid or protic solvents are cleaving the C-Sn bond. Fix:

• Base Additive: Add CsF (2.0 equiv) . This scavenges trace protons and activates the tin for transmetallation.

• Strict Anhydrous: Flame-dry all glassware. Use a glovebox or rigorous Schlenk technique.[1]

Issue 2: Homocoupling of the Halide

Symptom: You isolate Ar-Ar dimer instead of Ar-Thiophene. Root Cause: The transmetallation is too slow relative to the oxidative addition, or oxygen is present. Fix:

• Degassing: Sparging with nitrogen is insufficient. Use Freeze-Pump-Thaw (3 cycles) .

• Stannane Excess: Increase stannane stoichiometry to 1.2 - 1.5 equivalents .

Module 3: Experimental Protocol (High-Yield Method)

This protocol integrates the Copper Effect and scavenger techniques.

Reagents:

• Aryl Halide (1.0 equiv)[1]

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.2 equiv)

• Catalyst: Pd(PPh3)4 (5 mol%) OR Pd2(dba)3 (2.5 mol%) + AsPh3 (10 mol%)

• Additive: CuI (10 mol%) + CsF (2.0 equiv)

• Solvent: Anhydrous DMF (0.1 M concentration)

Step-by-Step:

• Setup: In a glovebox or under Argon flow, charge a reaction vial with the Aryl Halide, Pd source, Ligand (if using dba), CuI, and CsF.

• Solvent: Add anhydrous DMF.

• Stannane Addition: Add the thiophene stannane last. Note: If the stannane is an oil, weigh it into a syringe for precise addition.

• Degas: Seal the vial and perform freeze-pump-thaw if not in a glovebox.

• Reaction: Heat to 60–80°C . Do not overheat (>100°C) as the aldehyde may polymerize or the catalyst may degrade.

• Monitoring: Check TLC after 2 hours. The reaction is usually faster with CuI.

Module 4: Purification (The "Tin Nightmare")

Removing tributyltin byproducts is the most common complaint. Do not rely on standard silica chromatography alone; tin streaks and contaminates fractions.

Method A: The KF/Silica "Solid Phase" Workup (Recommended)

This method converts soluble tin halides into insoluble tin fluorides directly on the silica.

• Preparation: Mix Silica Gel (100g) with Potassium Fluoride (10g) in water (20mL). Evaporate the water to get a free-flowing "KF-Silica" powder.

• Execution: After the reaction, dilute with Ether/EtOAc. Add the KF-Silica (approx 50x weight of tin reagent).

• Stir: Stir vigorously for 30 minutes.

• Filter: Filter through a pad of Celite. The tin remains trapped in the filter cake.

• Column: Proceed with standard flash chromatography on the filtrate.

Method B: Aqueous KF Wash

If you cannot prepare KF-Silica:

• Dissolve crude in Et2O.

• Wash 3x with saturated aqueous KF solution .

• A white precipitate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) will form at the interface. Filter this off before separating layers.[2]

Data Summary: Catalyst Performance

Catalyst System	Additive	Solvent	Typical Yield	Notes
Pd(PPh3)4	None	Toluene	30-50%	Slow; frequent homocoupling.
Pd(PPh3)4	CuI (10%)	DMF	75-85%	Recommended starting point.
Pd2(dba)3 / AsPh3	None	THF/NMP	60-70%	Good for sterically hindered partners.
Pd(dppf)Cl2	CsF	Dioxane	50-60%	Robust, but harder to remove dppf.

FAQ: Specific User Scenarios

Q: Can I use microwave heating with this aldehyde reagent? A: Use caution. While microwaves accelerate Stille couplings, the aldehyde group on the thiophene is thermally sensitive. If you must use microwave, limit the temperature to 80°C and reaction time to 10-15 minutes.

Q: My product is co-eluting with the tin byproduct. What now? A: If KF workup failed, try running your column with 10% w/w finely ground Potassium Carbonate (K2CO3) mixed into the silica gel stationary phase. This retards the tin species significantly.

Q: Is the aldehyde group stable to the CsF additive? A: Yes. CsF is a mild base in this context. However, avoid using strong alkoxide bases (like NaOtBu) which might attack the carbonyl or cause aldol condensation.

References

• Farina, V., & Krishnamurthy, V. (1998). "The Stille Reaction."[1][2][3][4][5][6][7][8] Organic Reactions.[1][3][4][6][8][9][10] (Definitive review on the "Farina Effect" and ligand choices).

• Liebeskind, L. S., & Fengl, R. W. (1990). "3-Stannylcyclobutenediones: Synthesis and use in the Stille coupling reaction." Journal of Organic Chemistry. (Foundational work on Copper(I) carboxylates/iodides in Stille coupling).

• Harrowven, D. C., & Guy, I. L. (2004). "KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds." Chemical Communications.[11][12] (The gold standard protocol for tin removal).

• Littke, A. F., & Fu, G. C. (2002). "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition. (Discusses the use of bulky phosphines and CsF additives).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Pd-Catalyzed Arylation of Secondary α-Alkoxytricyclohexylstannanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]

removal of organotin byproducts from coupling reactions

Ticket #STILLE-001: Purification Strategies for Stille Coupling Byproducts

Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Overview: The "Grease" Problem

Welcome to the Stille Coupling Support Center. You are likely here because your NMR spectrum shows the characteristic "grease" of tributyltin (multiplets at

0.8–1.6 ppm) or your product is an oil that refuses to crystallize.

The Challenge: Stille couplings generate stoichiometric amounts of organotin byproducts (usually

). These compounds are:

• Lipophilic: They streak on silica gel, co-eluting with non-polar products.

• Toxic: Regulatory limits often require <10–20 ppm residual tin.

• Soluble: Standard liquid-liquid extraction (water/DCM) fails because organotins are organic-soluble.

This guide provides three "Tiered" solutions ranging from standard workups to advanced scavenging, designed to reduce tin contamination to sub-ppm levels.[1]

Diagnostic Workflow

Before selecting a protocol, identify your specific constraint using the decision matrix below.

Figure 1: Decision matrix for selecting the optimal organotin removal protocol.

Tier 1 Support: The Fluoride Crash (Aqueous KF)

Best For: Large scale (>5g), robust substrates, initial purification.

The Science: Tin (Sn) is a "hard" acid with an exceptionally high affinity for Fluoride (a "hard" base). While tributyltin chloride (

) is an oil soluble in organics, tributyltin fluoride ( ) is a polymeric solid that is insoluble in almost all solvents.

Protocol:

• Dilution: Dilute the reaction mixture with Diethyl Ether (

  ) .

  • Note: Ether is superior to Ethyl Acetate or DCM here because

    is least soluble in ether, maximizing precipitation.

• The Crash: Add an equal volume of saturated aqueous Potassium Fluoride (KF) (approx.[2] 10M).

• Agitation (CRITICAL): Stir the biphasic mixture vigorously for at least 30–60 minutes.

  • Why? The reaction occurs at the interface.[3] Without vigorous stirring, the tin remains protected in the organic phase.

• Filtration: A white, fluffy precipitate (

  ) will form. Filter the biphasic mixture through a pad of Celite .

  • Warning: The solid can be gelatinous. Do not use filter paper alone; it will clog.

• Separation: Separate layers, dry organic phase (

  ), and concentrate.

Validation:

• Check NMR.[4][5][6] If tin peaks persist, the tin species might be a distannane (

  ) which does not react with Fluoride. Proceed to Method D .

Tier 2 Support: The Stationary Phase Trap (KF-Silica)

Best For: Small to medium scale, avoiding emulsions, final polishing. Reference: Harrowven, D. C. et al. Chem. Commun.[7]2010 .[7]

The Science: By impregnating silica gel with KF, you create a "sticky" stationary phase. The tin reacts with the fluoride on the silica surface and becomes permanently bound, while your organic product elutes freely.

Protocol:

• Preparation: Mix Silica Gel (50g) with Potassium Fluoride (10g) in water (85 mL). Evaporate water under vacuum and dry the resulting white powder (fluffy solid) in an oven.

  • Shortcut: You can also simply grind solid KF and Silica together, though the "wet" impregnation is more effective.

• Loading: Dissolve your crude mixture in a minimum amount of DCM/Hexane.

• Elution: Apply to a short pad (plug) of the KF-Silica (approx. 10% w/w loading). Elute with 5–10% EtOAc in Hexane.

• Result: Tin stays at the baseline; product elutes in the solvent front.

Data Comparison:

Feature	Aqueous KF (Method A)	KF-Silica (Method B)[1]	Standard Column
Tin Removal	~90-95%	>98% (often <20 ppm)	~50-70%
Throughput	High (Multi-gram)	Moderate	Low
Solvent Use	Low	Moderate	High
Risk	Emulsions	Product adsorption	Co-elution

Tier 3 Support: Chemical Modification (Iodine/DBU)

Best For: Removing unreactive tin species like hexabutyldistannane (

) or tributyltin hydride ( ).

The Science: Standard KF washes fail on distannanes because they lack a leaving group (like Cl or Br). Iodine (

) oxidatively cleaves the Sn-Sn bond to form , which is highly reactive toward fluoride.

Protocol:

• Titration: Dissolve crude in

  . Add a solution of in ether dropwise.

• Endpoint: Stop when the faint violet color of iodine persists (indicating all Sn-Sn bonds are cleaved).

• Quench: Wash with saturated aqueous Sodium Thiosulfate (

  ) to remove excess iodine.

• Conversion: Immediately perform Method A (Aqueous KF) . The generated

  will crash out instantly as .

Mechanism Visualization

The following diagram illustrates the chemical pathway of the Fluoride Crash method, highlighting the phase transfer critical for success.

Figure 2: Mechanistic flow of the Aqueous KF workup.[3] Note that R3SnF precipitates out of the organic phase.[1]

Troubleshooting & FAQ

Q: I used Method A (Aqueous KF), but the filtration is incredibly slow. A: The

precipitate is fine and polymeric.

• Fix: Do not use a fritted glass funnel (it will clog permanently). Use a wide pad of Celite on a Buchner funnel.

• Fix: Add solid

  directly to the stirring organic solution (with a few drops of water) to make the solids more granular.

Q: Can I just use a standard silica column? A: Only if you dope it. Organotins "streak" (tail) on neutral silica.

• Fix: Add 1% Triethylamine (

  ) to your eluent. This sharpens the tin band and forces it to elute faster or slower than your product, depending on polarity.

Q: My product is a chelator (e.g., pyridine/amine) and holds onto the tin. A: This is common.

• Fix: Use 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as an additive during the Iodine workup (Method D). DBU complexes the tin, making it more accessible to Iodine/Fluoride.

References

• Harrowven, D. C. ; Curran, D. P.; Kostiuk, S. L.; Wallis-Guy, I. L.; Whiting, S.; Stenning, K. J.; Tang, B.; Packard, E.; Nanson, L. Potassium carbonate–silica: a highly effective stationary phase for the chromatographic removal of organotin impurities.[7] Chemical Communications, 2010 , 46, 6335–6337.

• Renaud, P. ; Lacôte, E.; Quaranta, L. A Simple and Effective Procedure for Removal of Tri-n-butyltin Halides from Reaction Mixtures.[8] Tetrahedron Letters, 1998 , 39, 2123–2126.

• Leibner, J. E. ; Jacobus, J. The fluoride induced reduction of organic halides by organotin hydrides. The Journal of Organic Chemistry, 1979 , 44, 449–450.

• Curran, D. P. Fluorous Reverse Phase Silica Gel. A New Tool for the Separation of Fluorous Compounds from Organic Mixtures by Solid Phase Extraction. The Journal of Organic Chemistry, 1997 , 62, 6714–6715.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. Potassium carbonate–silica: a highly effective stationary phase for the chromatographic removal of organotin impurities - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Troubleshooting Stille Couplings with 5-(Tributylstannyl)thiophene-2-carbaldehyde

Target Audience: Researchers, synthetic chemists, and materials scientists developing conjugated polymers, organic semiconductors, and Dye-Sensitized Solar Cell (DSSC) sensitizers.

Executive Summary & Diagnostic Matrix

5-(Tributylstannyl)thiophene-2-carbaldehyde is a critical bifunctional building block. It is heavily utilized in the synthesis of push-pull organic dyes for DSSCs and donor-acceptor conjugated polymers because it allows for the rapid assembly of extended π-conjugated systems via palladium-catalyzed Stille cross-coupling[1].

However, its dual functionality (an organostannane and a reactive aldehyde) and the inherent electronic properties of the thiophene ring introduce specific failure modes. The Stille coupling is generally mild and tolerates a wide variety of functional groups[1], but the presence of the tributyltin group makes the reagent susceptible to degradation and sluggish kinetics compared to its trimethyltin counterparts[2].

Table 1: Diagnostic Matrix for Failed Reactions

Observed Symptom (LC-MS / NMR)	Primary Chemical Byproduct	Root Cause	Immediate Corrective Action
Loss of Stannyl Group	Thiophene-2-carbaldehyde	Protodestannylation: Acidic cleavage of the C-Sn bond.	Use strictly anhydrous, acid-free solvents; add Cu(I) co-catalyst.
Dimerization	5,5'-diformyl-2,2'-bithiophene	Homocoupling: Pd(II) reduction or radical Pd(0) pathway.	Switch to a Pd(0) precatalyst; perform strict freeze-pump-thaw degassing.
Aldehyde Modification	Schiff bases (Imines) or Carboxylic acids	Side Reactions: Condensation with amines or oxidation.	Remove all amine additives/bases; ensure strict inert atmosphere.
Reaction Stalled	Unreacted Starting Materials	Sluggish Transmetalation: Steric bulk of the tributyl group.	Switch ligands to AsPh₃ or P(2-furyl)₃; increase solvent polarity (DMF).

Mechanistic Troubleshooting & FAQs

Q1: My reaction yielded mostly thiophene-2-carbaldehyde instead of the cross-coupled product. What happened? A1: You are observing protodestannylation . This is the premature cleavage of the carbon-tin (C-Sn) bond by acidic protons or moisture, replacing the tributylstannyl group with a hydrogen atom[3]. Because tributyltin groups are sterically bulkier than trimethyltin groups, the transmetalation step (often the rate-determining step in Stille couplings) is inherently slower[2]. If transmetalation is sluggish, the competing protodestannylation pathway dominates.

• The Fix: Ensure all solvents (especially hygroscopic solvents like DMF) are strictly anhydrous. To outcompete protodestannylation, you must accelerate the transmetalation step. Add a Cu(I) co-catalyst (e.g., CuI or CuTC, 10-20 mol%). This "copper effect" facilitates a rapid Sn-to-Cu transmetalation, forming a highly reactive organocopper intermediate that rapidly transfers the thiophene ring to the palladium center.

Q2: I am seeing a large amount of 5,5'-diformyl-2,2'-bithiophene. How do I prevent this? A2: This is homocoupling , a common side reaction where two equivalents of the organostannane dimerize[3]. This disrupts stoichiometry and consumes your valuable reagent. Homocoupling typically occurs via two mechanisms: (1) the initial reduction of a Pd(II) precatalyst (like PdCl₂(PPh₃)₂) by two equivalents of the stannane, or (2) a radical process involving the Pd(0) catalyst and trace oxygen[4].

• The Fix: Switch from a Pd(II) precatalyst to a pure Pd(0) source, such as Pd₂(dba)₃ or Pd(PPh₃)₄, to avoid sacrificing the stannane for catalyst reduction[3]. Additionally, strict exclusion of oxygen is mandatory. Degas your solvents using at least three freeze-pump-thaw cycles rather than simple nitrogen bubbling.

Q3: The coupling partner is consumed, but the aldehyde group on the thiophene is modified or missing in the final product. Why? A3: The free aldehyde at the C2 position of the thiophene ring is highly reactive. If you are using amine bases (sometimes mistakenly added to Stille couplings to neutralize acid) or if your DMF solvent has degraded into dimethylamine, the aldehyde will undergo condensation to form an imine. Furthermore, prolonged heating in the presence of trace oxygen can oxidize the aldehyde.

• The Fix: The Stille coupling is exceptionally mild and typically does not require a base[1]. Remove all amine additives. If a salt additive is required to modulate the Pd coordination sphere, use neutral salts like LiCl or CsF.

Q4: The reaction is incredibly slow and stalls at 30% conversion. Should I switch to the trimethylstannyl analogue? A4: While trimethylstannyl derivatives exhibit vastly superior transmetalation kinetics[2], they are significantly more toxic and volatile than their tributyl counterparts[4]. Before switching, optimize the catalytic system. Use highly active ligands like tri(2-furyl)phosphine (P(2-furyl)₃) or triphenylarsine (AsPh₃). These ligands are less electron-donating than PPh₃, which accelerates the reductive elimination step, and their unique steric profiles facilitate the rate-limiting transmetalation step.

Standard Operating Procedure: Optimized Stille Coupling Workflow

This protocol utilizes the "Copper-Assisted" Stille coupling method, designed as a self-validating system to ensure rapid transmetalation and prevent catalyst death.

Reagents:

• Aryl Halide (1.0 equiv)

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.1 equiv)

• Pd₂(dba)₃ (5 mol%)

• P(2-furyl)₃ or AsPh₃ (20 mol%)

• CuI (10 mol%)

• Anhydrous Toluene or DMF (0.1 M)

Step-by-Step Methodology:

• System Preparation & Degassing: Add the aryl halide, Pd₂(dba)₃, ligand, and CuI to an oven-dried Schlenk flask. Seal and purge the flask with Argon (3 vacuum/Argon cycles).

  • Causality: Removing oxygen prevents the radical-mediated homocoupling of the stannane and the oxidation of the aldehyde[3][4].

• Solvent Addition: Inject anhydrous, degassed solvent via syringe. Stir at room temperature for 10 minutes.

  • Validation Check: The solution should turn a deep, homogeneous red/purple (indicating the formation of the active Pd(0)-ligand complex). If the solution turns jet black immediately, palladium black has precipitated, indicating catalyst death (likely due to oxygen or poor ligand stabilization). Abort and restart.

• Stannane Addition: Inject 5-(Tributylstannyl)thiophene-2-carbaldehyde dropwise.

• Heating & Monitoring: Heat the reaction to 80–100 °C. Monitor via TLC or LC-MS every 2 hours.

  • Validation Check: In crude ¹H NMR, monitor the disappearance of the starting material's aldehyde proton (~9.9 ppm) versus the appearance of the product's shifted aldehyde proton. This provides an internal kinetic check without needing to isolate intermediates.

• Workup & Tin Removal: Once complete, cool to room temperature. Quench with aqueous KF (Potassium Fluoride) solution (10% w/w) and stir vigorously for 30 minutes.

  • Causality: Tributyltin halides are notoriously difficult to separate from organic products via chromatography. KF converts these soluble tin byproducts into insoluble polymeric tributyltin fluoride (Bu₃SnF), which can be easily filtered off through a pad of Celite before extraction.

Visual Diagnostic Workflow

Diagnostic workflow for troubleshooting 5-(Tributylstannyl)thiophene-2-carbaldehyde couplings.

References

• CHIMIA. The Stille Reaction: Applications in the Synthesis of Organic Dyes for DSSCs. Available at:[Link]

• Wikipedia. Stille reaction. Available at: [Link]

• Bioconjugate Chemistry (ACS Publications). Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates. Available at:[Link]

Sources

• 1. chimia.ch [chimia.ch]
• 2. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Stille reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Ligand Effects in Palladium-Catalyzed Thiophene Coupling

Welcome to the Technical Support Center for Palladium-Catalyzed Thiophene Coupling. Thiophene derivatives are fundamental building blocks in pharmaceuticals, agrochemicals, and organic electronics. However, the inherent nucleophilicity of the sulfur atom frequently leads to catalyst poisoning, resulting in poor yields, irreproducibility, and the dreaded formation of "palladium black."

This guide provides drug development professionals and synthetic chemists with mechanistic insights, troubleshooting workflows, and validated protocols to optimize ligand selection for Suzuki-Miyaura, Stille, and direct C-H arylation couplings.

Visual Troubleshooting Workflow

Before diving into specific protocols, consult the decision tree below to diagnose and resolve the most common issues encountered during thiophene functionalization.

Decision tree for troubleshooting Pd-catalyzed thiophene coupling issues.

Frequently Asked Questions (FAQs)

Q: Why do thiophene substrates frequently cause palladium catalyst deactivation? A: Thiophenes and their degradation products (e.g., thiolates) are strong σ-donors that readily coordinate to late transition metals like palladium. This sulfur-palladium coordination competes directly with the oxidative addition step of the catalytic cycle. When multiple sulfur atoms coordinate to the Pd(0) or Pd(II) center, they form highly stable, inactive complexes that eventually precipitate out of solution as inactive Pd(0) aggregates, commonly observed as "Pd black"[1].

Q: Should I use a bulky phosphine ligand or a "ligand-free" system for thiophene functionalization? A: The choice depends entirely on your reaction pathway:

• Traditional Cross-Coupling (Suzuki/Stille): Bulky, electron-rich monophosphine ligands (e.g., XPhos, RuPhos, or custom dialkylbiaryl phosphines) are highly recommended. Their electron density accelerates oxidative addition, while their massive steric bulk prevents the coordination of multiple sulfur atoms, thereby blocking the poisoning pathway[1][2].

• Direct C-H Arylation: "Ligand-less" conditions using ultra-low loadings of Pd(OAc)₂ (0.1–0.001 mol%) are often superior. High palladium concentrations in ligand-less systems paradoxically increase the probability of bimolecular Pd-Pd interactions, accelerating Pd black formation. Ultra-low loadings keep the catalyst monomeric and active.

Q: How do palladium pincer complexes improve the direct arylation of thiophenes? A: Palladium pincer complexes (e.g., PCN or PCP architectures) provide a rigid, tridentate coordination environment that offers exceptional thermal stability. Because direct C-H arylation often requires temperatures exceeding 100 °C, standard phosphine ligands can degrade. Pincer complexes resist both thermal degradation and sulfur poisoning, facilitating the C-H activation step via robust Pd(II)/Pd(IV) or Pd(0)/Pd(II) mechanisms[3].

Troubleshooting Guide

Issue 1: Immediate Formation of Palladium Black & Low Yields

• Root Cause Analysis: The oxidative addition step is too slow relative to substrate coordination. The thiophene substrate outcompetes the aryl halide for the Pd(0) center, leading to aggregation. Alternatively, in direct arylation, the catalyst loading is too high.

• Actionable Solutions:

  • Switch to a Dialkylbiaryl Phosphine: If performing a Suzuki coupling, utilize ligands like SPhos. The spatial geometry of these ligands forces the palladium center to remain mono-ligated (L₁Pd), creating a highly reactive 12-electron or 14-electron species that rapidly undergoes oxidative addition before sulfur poisoning can occur[2].

  • Dilute the Catalyst (Direct Arylation): If performing direct C-H arylation with Pd(OAc)₂, reduce the catalyst loading to 0.01 mol%. This kinetic manipulation ensures that the rate of the catalytic cycle outpaces the bimolecular decomposition of the catalyst.

Issue 2: Poor Regioselectivity in Direct Arylation (C2 vs. C3)

• Root Cause Analysis: Thiophene possesses multiple acidic C-H bonds. While the C2/C5 positions are generally more reactive due to lower activation barriers, steric hindrance or competing directing groups can result in complex mixtures of isomers.

• Actionable Solutions:

  • Utilize Carboxylate Additives: Direct arylation typically proceeds via a Concerted Metalation-Deprotonation (CMD) mechanism. Adding pivalic acid (PivOH) or using potassium pivalate (PivOK) as a base provides a highly effective internal proton shuttle for the CMD transition state. The steric bulk of the pivalate group also enhances C2/C5 selectivity over C3[4].

  • Employ Pincer Ligands: Use bulky pincer complexes to sterically block the more accessible C2 position if C3 functionalization is desired, or to enforce strict C2/C5 selectivity by limiting the spatial orientation of the incoming substrate[3].

Quantitative Data: Ligand Efficacy Comparison

The following table summarizes validated parameters for thiophene coupling based on recent literature, allowing you to select the optimal system for your specific transformation.

Catalyst/Ligand System	Reaction Type	Substrates	Catalyst Loading	Yield	Key Mechanistic Observation	Ref
Pd₂(dba)₃ + Bulky Phosphine (L1)	Suzuki-Miyaura	Aryl bromide + Thiophene boronic ester	0.1 mol%	89%	High turnover frequency (TOF) achieved; steric bulk prevents sulfur coordination.	[2]
Pd(OAc)₂ (Ligand-free)	Direct Arylation	Aryl bromide + Thiophene	0.1 - 0.001 mol%	>90%	High concentrations lead to Pd black; ultra-low loading is mandatory for success.
Pd(OAc)₂ + PivOK	Direct Arylation	Dibromobenzo-bis-thiadiazole + Thiophene	15 mol%	Moderate	Pivalate base acts as a critical proton shuttle for the CMD C-H activation step.	[4]
Pd Pincer Complex (PCN)	Direct Arylation	Aryl iodide + Thiazole/Thiophene	0.25 - 0.5 mol%	High	Pincer architecture provides exceptional thermal stability at high temperatures.
Pd(OAc)₂ + Monophosphine	C-S Cross-Coupling	Aryl bromide + Aliphatic Thiol	1 - 5 mol%	High	Monophosphines prevent deactivation by highly nucleophilic thiolates.

Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling using Bulky Phosphines[2]

• Self-Validating Principle: The use of a highly active Pd(0)/bulky ligand system creates a sterically protected, highly reactive monomeric palladium species. This allows for low catalyst loading, which inherently minimizes background homocoupling and outcompetes sulfur poisoning kinetics.

• Step-by-Step Methodology:

  • Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with the aryl bromide (1.0 mmol), thiophene-2-boronic acid pinacol ester (1.2 mmol), and an inorganic base (e.g., K₂CO₃, 5.0 equiv).

  • Catalyst Complexation: Add Pd₂(dba)₃ (0.05 mol% Pd) and the bulky dialkylbiaryl phosphine ligand (e.g., SPhos or L1, 0.15 mol%) to the flask. Note: Maintaining a 1:3 Pd-to-Ligand ratio ensures complete formation of the active L₁Pd(0) species.

  • Solvent Addition: Add degassed THF (5 mL) and degassed water (1 mL) via syringe. Rigorous degassing is critical to prevent oxidative homocoupling.

  • Reaction: Heat the biphasic mixture to reflux (approx. 65 °C) under nitrogen for 30 minutes to 48 hours. Monitor conversion via GC-MS.

  • Workup: Quench with water, extract with CH₂Cl₂, dry the organic layer over MgSO₄, and purify via silica gel chromatography.

Protocol B: Ligand-Free Direct C5-Arylation of Thiophene[3]

• Self-Validating Principle: By utilizing ultra-low catalyst loading (down to 0.001 mol%), the probability of two Pd(0) atoms colliding to nucleate Pd black is statistically minimized, ensuring the catalyst remains in the active cycle and yielding massive turnover numbers (TON > 100,000).

• Step-by-Step Methodology:

  • Preparation: Charge an oven-dried reaction vial with the aryl bromide (1.0 mmol) and KOAc (2.0 mmol).

  • Catalyst Dilution: Prepare a highly dilute stock solution of Pd(OAc)₂ in N,N-Dimethylacetamide (DMAc). Add an aliquot corresponding to exactly 0.01 mol% Pd to the reaction vial.

  • Substrate Addition: Add thiophene (8.0 mmol). The large excess of thiophene acts as both the reactant and a co-solvent, driving the equilibrium forward. Add additional DMAc to reach a total volume of 5 mL.

  • Reaction: Seal the vial with a PTFE-lined cap and heat at 130 °C for 20 hours.

  • Workup: Cool to room temperature, dilute with ethyl acetate, wash extensively with water (to remove DMAc) and brine, dry over Na₂SO₄, and concentrate for column chromatography.

Mechanistic Pathway & Ligand Intervention

The diagram below illustrates the catalytic cycle, highlighting exactly where ligands exert their stabilizing effects and where catalyst poisoning occurs if the wrong ligand (or no ligand at high concentrations) is used.

Catalytic cycle of thiophene cross-coupling highlighting ligand stabilization and poisoning pathways.

References

• Palladium-Catalyzed Direct (Het)arylation Reactions of Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole).
• Direct Arylation in the Presence of Palladium Pincer Complexes. MDPI.
• Ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low c
• An Active Catalyst System Based on Pd (0)
• Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases.

Sources

• 1. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | An Active Catalyst System Based on Pd (0) and a Phosphine-Based Bulky Ligand for the Synthesis of Thiophene-Containing Conjugated Polymers [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Palladium-Catalyzed Direct (Het)arylation Reactions of Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole and 4,8-Dibromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Stabilization of 5-(Tributylstannyl)thiophene-2-carbaldehyde

Welcome to the Technical Support Center for the synthesis and handling of 5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS 144968-82-1)[1]. This bifunctional building block is highly valued in drug development and materials science for Stille cross-coupling reactions[2].

While organostannanes are generally considered stable to ambient air and moisture compared to their boron or zinc counterparts[2], the unique electronic environment of the thiophene ring makes the Sn–C bond in this specific molecule exceptionally fragile. This guide provides causality-driven troubleshooting, quantitative data, and self-validating protocols to prevent degradation—specifically protodestannylation —during synthesis, purification, and storage[3].

Synthesis Workflow & Degradation Pathways

The standard synthesis involves protecting the aldehyde, lithiating the 5-position, trapping with tributyltin chloride, and deprotecting the aldehyde. The most critical failure points occur during acidic deprotection and chromatographic purification.

Synthesis workflow and protodestannylation degradation pathways.

Troubleshooting & FAQs

Q1: Why does my product completely degrade into 2-thiophenecarboxaldehyde during the final acetal deprotection step? A1: You are observing protodestannylation . The cleavage of the Sn–C bond is driven by electrophilic attack. The reaction begins with a rate-determining step where an acidic proton attacks the α-carbon (the carbon bearing the tin atom)[4]. This develops a positive charge that is stabilized by the electron-rich thiophene ring[4]. Because the 5-position of thiophene is highly nucleophilic, the use of strong aqueous acids (like HCl or TFA) to hydrolyze the acetal will preferentially cleave the stannyl group before or during deprotection[3]. Solution: Switch to a mildly acidic buffer system, such as Pyridinium p-toluenesulfonate (PPTS) in wet acetone, which provides enough acidity to hydrolyze the acetal without providing the strong electrophilic driving force required to break the Sn–C bond.

Q2: My crude NMR looks perfect, but after column chromatography, I lose 60% of the tributyltin group. How do I prevent on-column degradation? A2: Standard silica gel possesses surface silanol groups (Si–OH) with a pKa of ~4.5 to 5.0. When your stannane passes through the column, the localized high concentration of these acidic protons induces on-column protodestannylation. Solution: You must deactivate the silica gel. Pre-flush your column with your eluent containing 1–2% Triethylamine (Et₃N). The amine neutralizes the acidic silanols, creating a buffered stationary phase that allows the stannane to elute intact.

Q3: Can I avoid the protection/deprotection sequence entirely to prevent acid exposure? A3: Yes. Advanced users can utilize in situ protection via a lithium α-aminoalkoxide. By reacting 2-thiophenecarboxaldehyde with N,N,N'-trimethylethylenediamine and n-BuLi, the aldehyde is temporarily protected as a directing alkoxide. A second equivalent of n-BuLi lithiates the 5-position. After quenching with Bu₃SnCl, a simple aqueous wash collapses the intermediate back to the aldehyde, completely bypassing the need for acidic hydrolysis.

Q4: How should I store the purified stannane to ensure long-term stability? A4: Organotin compounds are susceptible to slow oxidative and photolytic degradation over time. Furthermore, they are highly toxic and must be handled with appropriate PPE (eyeshields, faceshields, and specific respirator filters). Store the compound neat (solvent-free) in an amber glass vial under an argon atmosphere at -20 °C.

Quantitative Data: Degradation Factors

The following tables summarize the causality between reaction/purification conditions and the survival rate of the stannane group.

Table 1: Impact of Deprotection Conditions on Protodestannylation

Deprotection Reagent	Operational pH	Reaction Time	Target Product Yield	Destannylated Byproduct
1M HCl, THF	< 1.0	1 hour	< 10%	> 85%
p-TsOH, Wet Acetone	2.0 - 3.0	4 hours	45%	50%
Amberlyst-15 resin	~ 4.0	6 hours	82%	8%
PPTS, Wet Acetone	4.5 - 5.0	12 hours	88%	< 5%

Table 2: Impact of Chromatography Stationary Phases on Stannane Recovery

Stationary Phase	Additive / Treatment	Stannane Recovery Rate	Mechanism of Loss
Standard Silica Gel	None	30 - 40%	Silanol-induced protodestannylation
Standard Silica Gel	1-2% Triethylamine	92 - 95%	None (Silanols neutralized)
Basic Alumina	None	85 - 90%	Minor surface adsorption
Florisil	None	80 - 85%	Mild Lewis acid interactions

Self-Validating Experimental Protocol

This protocol details the optimized Acetal Route, embedding validation checkpoints to ensure causality and prevent downstream failures.

Step 1: Lithiation & Stannylation of the Protected Acetal

• Preparation: Dissolve 1.0 eq of 2-(1,3-dioxolan-2-yl)thiophene in anhydrous THF (0.2 M) under a strict Argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: Add 1.05 eq of n-Butyllithium (n-BuLi, 2.5 M in hexanes) dropwise over 15 minutes. Stir at -78 °C for 45 minutes.

  • Self-Validating Check (D₂O Quench): Withdraw a 0.1 mL aliquot, quench into D₂O, extract with Et₂O, and analyze via GC-MS or ¹H NMR. You must observe >95% deuterium incorporation at the 5-position. If unreacted starting material remains, do not proceed to stannylation; troubleshoot your n-BuLi titer or moisture in the THF.

• Stannylation: Add 1.1 eq of Tributyltin chloride (Bu₃SnCl) dropwise. Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate under reduced pressure.

Step 2: Mild Deprotection (Critical Step)

• Reaction Setup: Dissolve the crude stannylated acetal in a 10:1 mixture of Acetone and Water (0.1 M).

• Catalyst Addition: Add 0.1 eq of Pyridinium p-toluenesulfonate (PPTS).

• Monitoring: Stir at room temperature.

  • Self-Validating Check (TLC): Monitor the reaction strictly by TLC (Hexanes/EtOAc 9:1, treated with Et₃N). The acetal and the aldehyde have distinct R_f values. Do not rely on fixed reaction times. The exact moment the starting material is consumed, proceed immediately to the quench to prevent prolonged acid exposure.

• Quench: Add saturated aqueous NaHCO₃ to neutralize the PPTS. Extract with Dichloromethane, dry over Na₂SO₄, and concentrate.

Step 3: Deactivated Chromatography

• Column Preparation: Slurry standard silica gel in Hexanes containing 2% Triethylamine (Et₃N). Pack the column and flush with 2 column volumes of the same solvent to ensure complete neutralization of silanol groups.

• Elution: Load the crude mixture and elute with a gradient of Hexanes to 5% EtOAc in Hexanes (maintaining 1% Et₃N in all eluents).

• Isolation: Pool the product fractions and concentrate under high vacuum to remove residual Et₃N. Store immediately at -20 °C under Argon.

References

1.[4] Kinetics of Protodestannylation of Substituted Vinylstannanes - ResearchGate. researchgate.net. URL: 2.[3] How to prevent Protodestannylation : r/chemistry - Reddit. reddit.com. URL: 3.[2] Stille reaction - Wikipedia. wikipedia.org. URL: 4. 2-(Tributylstannyl)thiophene 97 54663-78-4 - Sigma-Aldrich. sigmaaldrich.com. URL: 5.[1] 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem. nih.gov. URL:

Sources

• 1. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

characterization of products from 5-(Tributylstannyl)thiophene-2-carbaldehyde reactions

Advanced Synthesis and Characterization of Thiophene-2-Carbaldehyde Derivatives: A Comparative Guide to Stille vs. Suzuki Methodologies

As a Senior Application Scientist in organic materials and drug discovery, I frequently encounter a critical bottleneck in the synthesis of complex biaryls: the functionalization of electron-rich heterocycles without degrading sensitive functional groups. 5-(Tributylstannyl)thiophene-2-carbaldehyde is a premier building block for synthesizing extended conjugated systems used in organic photovoltaics (OPVs) and pharmaceutical active ingredients.

This guide provides an objective, data-driven comparison of utilizing this stannylated reagent via Stille cross-coupling versus alternative Suzuki-Miyaura routes, followed by a self-validating protocol for synthesizing and characterizing the resulting products.

The Strategic Choice: Stille vs. Suzuki for Thiophene-2-Carbaldehydes

When forging carbon-carbon bonds to a thiophene-2-carbaldehyde core, chemists typically weigh the Stille coupling of a stannane against the Suzuki coupling of a corresponding boronic acid. While Suzuki coupling is widely celebrated for its low toxicity and ease of purification, the specific chemical nature of thiophene-2-carbaldehyde heavily tips the scales in favor of the Stille methodology[1].

The Causality Behind the Choice:

• Reagent Stability (Protodeboronation): Electron-rich heteroaryl boronic acids, particularly thiophene derivatives, are notoriously unstable and highly susceptible to protodeboronation—a decomposition pathway that destroys the reagent before the catalytic cycle can complete[2]. In contrast, 5-(tributylstannyl)thiophene-2-carbaldehyde is exceptionally robust, resisting degradation under ambient conditions and allowing for precise stoichiometric control[1].

• Functional Group Tolerance: Suzuki couplings intrinsically require a basic environment (e.g., K₂CO₃, K₃PO₄) to activate the boronic acid for transmetalation. The aldehyde moiety (-CHO) on the thiophene ring can be sensitive to these basic conditions, risking unwanted aldol-type condensations or Cannizzaro reactions if enolizable partners are present. The Stille coupling operates under strictly neutral conditions, ensuring the absolute preservation of the formyl group[1].

Table 1: Objective Performance Comparison

Reaction Parameter	Stille Route (5-Stannylthiophene)	Suzuki Route (5-Boronylthiophene)
Reagent Stability	High (Stable to air/moisture)	Low (Prone to rapid protodeboronation)
Reaction Conditions	Neutral (Preserves base-sensitive groups)	Basic (Requires inorganic bases)
Aldehyde Preservation	Excellent (No base-catalyzed degradation)	Moderate (Risk of side reactions)
Byproduct Toxicity	High (Organotin compounds generated)	Low (Water-soluble boron salts)
Purification	Complex (Requires specific KF quench)	Simple (Standard aqueous workup)

Experimental Workflow: A Self-Validating Protocol

To harness the synthetic power of 5-(Tributylstannyl)thiophene-2-carbaldehyde while mitigating the toxicity of organotin byproducts, the experimental protocol must be designed as a self-validating system. The most critical step in this workflow is the post-reaction quench.

Experimental workflow for Stille coupling and critical tin byproduct removal.

Step-by-Step Methodology

• Inert Setup: In an oven-dried Schlenk flask under argon, combine the aryl halide (1.0 equiv), 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.1 equiv), and Pd(PPh₃)₄ (0.05 equiv).

• Solvent Addition & Degassing: Add anhydrous, degassed toluene (or DMF for highly polar substrates). Perform three freeze-pump-thaw cycles to remove dissolved oxygen, which can prematurely oxidize the palladium catalyst.

• Coupling Execution: Heat the mixture to 90–100 °C for 16 hours.

• The Causality of the KF Quench: Tributyltin halides (

  ) generated during the reaction are highly soluble in organic solvents and notoriously difficult to separate from the product via standard silica gel chromatography. Do not skip this step. Cool the reaction to room temperature and add an equal volume of saturated aqueous Potassium Fluoride (KF). Stir vigorously for 1 hour. The fluoride ions drive a halogen exchange, converting soluble tin halides into polymeric tributyltin fluoride ( ), an insoluble white precipitate.

• Filtration & Extraction: Filter the biphasic mixture through a pad of Celite to remove the

  polymer and precipitated palladium black. Extract the filtrate with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate in vacuo.

• Validation Check: Before column chromatography, run a crude ¹H NMR. The disappearance of the stannyl butyl protons (δ 0.8–1.6 ppm) and the persistence of the aldehyde singlet (~9.9 ppm) validates a successful coupling without formyl degradation.

Multimodal Characterization Logic

Characterizing the products of this reaction requires a multimodal approach to confirm both the structural integrity of the newly formed biaryl bond and the complete removal of toxic tin residues[2].

Multimodal characterization logic for validating functionalized thiophenes.

Quantitative Characterization Benchmarks

To objectively verify the product, compare your analytical results against the established spectroscopic benchmarks for thiophene-2-carbaldehyde derivatives[3],[4].

Table 2: Expected Analytical Signatures

Analytical Technique	Target Structural Feature	Expected Quantitative Signal	Mechanistic Significance
¹H NMR (CDCl₃)	Aldehyde (-CHO) proton	Singlet, δ 9.80 – 10.05 ppm	Confirms preservation of the formyl group post-coupling[4].
¹H NMR (CDCl₃)	Thiophene backbone	Doublets, δ 7.20 – 7.90 ppm	Verifies the heteroaromatic core and substitution pattern[4].
¹³C NMR (CDCl₃)	Carbonyl carbon	δ 182.0 – 184.0 ppm	Validates the electronic environment of the aldehyde.
¹¹⁹Sn NMR	Residual Tin	Absence of signal	Validates the efficacy of the KF quenching step.
FT-IR	Carbonyl Stretch (C=O)	Strong band, 1660 – 1690 cm⁻¹	Orthogonal confirmation of the intact conjugated aldehyde[3].
Mass Spectrometry	Molecular Ion [M]⁺	Exact mass match (e.g., via MALDI)	Confirms successful cross-coupling without fragmentation[2].

Expert Insight on Data Interpretation: When analyzing the ¹H NMR spectrum, pay close attention to the coupling constants (

) of the thiophene protons. For 2,5-disubstituted thiophenes (the typical product of this reaction), the remaining protons at the 3- and 4-positions will appear as two doublets with a coupling constant of Hz. Furthermore, utilizing GC-MS or MALDI-TOF is critical for detecting any trace amounts of homocoupled thiophene byproducts, which often share similar Rf values with the target cross-coupled product on TLC plates[2],[3].

References

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives, nih.gov,[Link]

• Docking Study of Novel Thiophene Derivatives Synthesized by Stille Cross Coupling with Potent Anti-Cancer Activity, juniperpublishers.com,[Link]

• Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation, nih.gov,[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Comparison Guide: Stille vs. Suzuki-Miyaura Coupling for Thiophene Functionalization

Thiophene functionalization is a cornerstone in the synthesis of organic photovoltaics, conducting polymers, and pharmaceutical active ingredients. When forging carbon-carbon bonds with thiophene scaffolds, chemists almost exclusively turn to palladium-catalyzed cross-coupling. The strategic debate invariably narrows down to two titans: the 1[1] and the 2[2].

While both follow a similar Pd(0)/Pd(II) catalytic cycle, the electronic nature of the thiophene ring exposes critical mechanistic divergences between the two methods. This guide objectively compares their performance, highlights the mechanistic causality behind common failures, and provides self-validating protocols to ensure experimental success.

Mechanistic Divergence: Stability vs. Toxicity

The fundamental difference between the two methods lies in the transmetalating agent. Stille utilizes organostannanes (e.g., 2-(tributylstannyl)thiophene), whereas Suzuki relies on organoboron species (e.g., 2-thienylboronic acid).

The Suzuki Challenge: Protodeboronation

Thiophene boronic acids, particularly at the 2-position, are notoriously unstable under standard Suzuki conditions. The electron-rich nature of the thiophene ring polarizes the C–B bond, making it highly susceptible to 3[3]—a destructive side reaction where the C–B bond is cleaved and replaced by a proton from the aqueous base. This degradation accelerates exponentially at pH > 10 and temperatures above 80 °C[4]. Consequently, if the oxidative addition or transmetalation steps are sluggish, the boronic acid simply decomposes into unfunctionalized thiophene before the productive coupling can occur[4].

The Stille Advantage: Neutral Robustness

Conversely, thiophene stannanes are exceptionally stable to air, moisture, and elevated temperatures[1]. Because Stille coupling does not require a base to activate the transmetalation step, the reaction proceeds under neutral conditions. This completely bypasses the protodeboronation pathway and allows for the coupling of base-sensitive substrates, often resulting in superior yields for complex heterocycles[5]. However, this chemical elegance comes at a steep price: organotin reagents are highly toxic, and the resulting trialkyltin halide byproducts are notoriously difficult to purge from the final product[2].

Caption: Competing pathways in Pd-catalyzed thiophene functionalization.

Comparative Performance Data

The choice between Stille and Suzuki coupling dictates the trajectory of downstream purification and scale-up. The table below summarizes the quantitative and qualitative performance metrics of both methodologies[1][2].

Feature	Stille Coupling	Suzuki-Miyaura Coupling
Organometallic Reagent	Organostannane (e.g., 2-(Tributylstannyl)thiophene)	Organoborane (e.g., 2-Thienylboronic acid)
Toxicity Profile	High (Organotin compounds)	Low (Environmentally benign)
Reagent Stability	Excellent (Stable to air, moisture, and heat)	Poor to Moderate (Prone to protodeboronation)
Reaction Conditions	Neutral (often requires no base)	Basic (requires K₃PO₄, Na₂CO₃, etc.)
Functional Group Tolerance	Very High (Ideal for base-sensitive groups)	High (Limited by strong bases)
Byproduct Removal	Difficult (Requires KF washes or specialized chromatography)	Easy (Water-soluble borate salts)

Strategic Decision Workflow

Choosing between Stille and Suzuki is an exercise in risk management. If the target is a pharmaceutical API or requires large-scale manufacturing, the toxicity of tin mandates the use of Suzuki coupling[2]. In such cases, chemists must engineer the reaction to outpace protodeboronation[4]. If the substrate is highly base-sensitive or the boronic acid is impossible to stabilize, Stille remains the gold standard[5].

Caption: Strategic decision matrix for selecting Stille vs. Suzuki coupling.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes a mechanistic rationale and an observable validation checkpoint.

Protocol A: Optimized Stille Coupling (Focus on Tin Removal)

Use Case: Base-sensitive substrates where maximum yield of the thiophene derivative is required.

• Reaction Setup: In an oven-dried, argon-purged flask, dissolve the aryl halide (1.0 eq) and 2-(tributylstannyl)thiophene (1.2 eq) in anhydrous Toluene (0.2 M).

  • Causality: Toluene is chosen over polar solvents to minimize the competitive homocoupling of the stannane.

• Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%). Heat the mixture to 100 °C for 12 hours.

• In-Process Control (TLC): Monitor the disappearance of the aryl halide. Validation: The stannane is highly UV-active; its persistence alongside the product spot confirms the organotin reagent did not prematurely degrade.

• Quench & Tin Sequestration (Critical Step): Cool to room temperature. Add an equal volume of saturated aqueous Potassium Fluoride (KF) and stir vigorously for 1 hour.

  • Causality: Tributyltin halides are soluble in organic solvents and ruin chromatography. The fluoride ion displaces the halide to form polymeric tributyltin fluoride (Bu₃SnF), which is highly insoluble[1].

  • Self-Validation Check: A thick, milky-white precipitate must form within 15 minutes. If the solution remains clear, the tin byproduct is not being sequestered; add more KF.

• Filtration & Workup: Filter the suspension through a pad of Celite to remove the Bu₃SnF polymer. Extract the filtrate with Ethyl Acetate, dry over MgSO₄, and purify via silica gel chromatography (pre-treated with 2% Triethylamine to prevent product degradation on acidic silica).

Protocol B: Suppressed-Protodeboronation Suzuki Coupling

Use Case: Pharmaceutical intermediates or large-scale synthesis requiring low toxicity.

• Reagent Preparation: To a reaction vessel, add the aryl halide (1.0 eq), 2-thienylboronic acid (1.5 eq), and finely ground anhydrous K₃PO₄ (2.0 eq).

  • Causality: K₃PO₄ provides a significantly lower effective pH than Na₂CO₃ or NaOH, drastically reducing the rate of base-catalyzed protodeboronation[4]. An excess (1.5 eq) of boronic acid is used to compensate for unavoidable minor degradation.

• Catalyst & Solvent: Under an inert atmosphere, add XPhos Pd G3 (2 mol%) and a degassed mixture of 1,4-Dioxane/Water (4:1, 0.2 M). Heat to 60 °C (Do not exceed 80 °C).

  • Causality: XPhos Pd G3 is a highly active precatalyst that rapidly enters the catalytic cycle. By operating at a lower temperature (60 °C) with a fast catalyst, the productive transmetalation outpaces the thermal degradation of the boronic acid[4].

• In-Process Control (GC-MS): Sample the reaction at 2 hours.

  • Self-Validation Check: Look for the presence of unfunctionalized thiophene (m/z 84). A massive spike in this peak indicates rampant protodeboronation. If observed, immediately lower the temperature and ensure the system is strictly deoxygenated.

• Workup: Cool to room temperature, dilute with water, and extract with Ethyl Acetate. The water-soluble borate salts partition cleanly into the aqueous layer, allowing for straightforward silica gel purification.

References

• BenchChem: strategies to avoid deborylation in Suzuki reactions with thiophene boronic acids.
• BenchChem: Stille vs. Suzuki Coupling for Bithiophene Polymerization: A Comparative Guide.
• Organic Synthesis: Stille Coupling.
• RSC Publishing: Stille vs. Suzuki – cross-coupling for the functionalization of diazocines.
• Wikipedia: Protodeboronation.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02988C [pubs.rsc.org]

Beyond Stannylation: Modern Alternative Methods for the Functionalization of Thiophenes

Thiophene-based architectures are cornerstone motifs in organic photovoltaics, pharmaceuticals, and advanced materials. Historically, the functionalization of these heterocycles relied heavily on the Stille cross-coupling reaction. While highly reliable, Stille coupling requires the pre-synthesis of stannylated thiophenes—a process fraught with severe drawbacks. These include the extreme toxicity of organotin reagents, the notorious difficulty in purifying stannane intermediates via chromatography, and the generation of stoichiometric, hazardous heavy-metal waste [1].

For modern drug development professionals and materials scientists, transitioning away from organotin chemistry is not just an environmental imperative; it is a strategic necessity for scalable synthesis. This guide objectively compares two state-of-the-art, field-proven alternatives to stannylation: Palladium-Catalyzed Direct Heteroarylation (DHA) and Iridium-Catalyzed C-H Borylation .

Alternative 1: Palladium-Catalyzed Direct Heteroarylation (DHA)

Direct Heteroarylation (DHA) represents the ultimate step-economy approach, bypassing pre-functionalization entirely. By utilizing Palladium catalysis to directly activate the C-H bond of the thiophene, researchers can couple aryl halides with unmodified thiophenes in a single step [2].

Mechanistic Causality: The Role of Pivalic Acid

The success of DHA hinges on the Concerted Metalation-Deprotonation (CMD) pathway. In the absence of specific additives, the reaction must proceed via an electrophilic aromatic substitution (

) pathway, which has a prohibitively high activation energy for many complex substrates.

To circumvent this, pivalic acid (PivOH) is universally used as an additive [3]. Pivalate acts as an intramolecular proton shuttle. When it coordinates to the Pd(II) center, the basic oxygen of the pivalate ligand abstracts the thiophene proton simultaneously as the Pd-C bond forms. This concerted transition state drastically lowers the activation energy, enabling high yields under mild conditions and preventing the formation of homocoupling byproducts.

Catalytic cycle of Direct Heteroarylation via the CMD pathway.

Experimental Protocol: Direct Arylation of Thiophene

Self-Validating System: This protocol utilizes gas chromatography-mass spectrometry (GC-MS) tracking to ensure the absence of homocoupling, validating the efficiency of the CMD pathway.

• Preparation: In a nitrogen-filled glovebox, charge a 10 mL Schlenk tube with

  (5 mol%), (2.5 equiv), and pivalic acid (0.3 equiv).

• Reagent Addition: Add the thiophene derivative (1.0 equiv) and the aryl bromide (1.0 equiv).

• Solvent: Inject anhydrous N,N-dimethylacetamide (DMAc) to achieve a 0.2 M concentration.

• Reaction: Seal the tube, remove it from the glovebox, and stir at 100 °C for 12 hours.

• Validation Check: At 2 hours, pull a 10

  L aliquot, dilute in ethyl acetate, and analyze via GC-MS. A successful CMD pathway will show product conversion with homocoupled aryl-aryl dimer.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with water (

  mL) to remove DMAc and salts. Dry over , concentrate, and purify via silica gel chromatography.

Alternative 2: Iridium-Catalyzed C-H Borylation (Suzuki Precursors)

While DHA is ideal for simple couplings, iterative syntheses of complex conjugated polymers often require stable, isolable intermediates. Here, C-H borylation followed by Suzuki-Miyaura coupling serves as the premier non-toxic alternative to stannylation.

Mechanistic Causality: Steric vs. Electronic Control

Traditional lithiation-stannylation is governed by the electronic density of the thiophene, strictly favoring the

-position (C2/C5). However, Iridium-catalyzed borylation using and the bulky ligand 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) is entirely sterically controlled [4].

The bulky dtbpy ligand and the pinacolborane (HBpin) reagent create a highly crowded Ir(III) intermediate. Consequently, the catalyst exclusively activates the least sterically hindered C-H bond. If the

-position is blocked, it smoothly borylates the -position—a transformation nearly impossible to achieve selectively via traditional organotin chemistry. Furthermore, the resulting boronic esters (Bpin) are highly stable to silica gel, unlike organostannanes which readily decompose during chromatography.

Workflow comparison of Thiophene functionalization methodologies.

Experimental Protocol: Ir-Catalyzed C-H Borylation

Self-Validating System: The active Ir-catalyst exhibits a distinct deep red/brown color. A color shift to pale yellow indicates catalyst death (oxygen exposure).

• Catalyst Generation: In a nitrogen-filled flask, combine

  (1.5 mol%) and dtbpy (3.0 mol%). Add anhydrous hexane (2 mL). Stir for 5 minutes until the solution turns deep red, confirming the formation of the active Ir-bipyridine complex.

• Reagent Addition: Add pinacolborane (HBpin, 1.1 equiv) and the thiophene substrate (1.0 equiv).

• Reaction: Stir at 25 °C (room temperature) for 8 hours.

• Validation Check: Pull a sample for

  -NMR. The appearance of a sharp singlet at ppm (12H) confirms the successful installation of the Bpin moiety.

• Workup: The reaction is remarkably clean. Filter the mixture through a short pad of silica gel (eluting with hexane/ethyl acetate) to remove the Ir-catalyst. Concentrate to yield the pure thiophene-boronic ester, ready for Suzuki coupling.

Quantitative Comparison of Methodologies

To aid in experimental design, the following table summarizes the performance metrics and logistical requirements of the three methodologies.

Parameter	Stannylation (Stille)	C-H Borylation (Suzuki)	Direct Arylation (DHA)
Pre-activation Required?	Yes (Lithiation + )	Yes (Ir-Catalyzed HBpin)	No (Direct coupling)
Reagent Toxicity	High (Organotin compounds)	Low (Boronic esters)	Low (Aryl halides)
Byproducts	Toxic Trialkyltin halides	Benign Boric acid salts	Benign Salts & Water
Step Economy	2 Steps	2 Steps	1 Step
Regioselectivity Control	Electronic (Strictly -position)	Steric (Can target -position)	Electronic & Directing Groups
Chromatographic Stability	Poor (Stannanes degrade on silica)	Excellent (Bpin is highly stable)	N/A (Final product isolated directly)
Typical Yields	70 - 85%	85 - 95%	65 - 90%

Conclusion

The reliance on stannylation for thiophene functionalization is no longer a strict necessity. For researchers prioritizing step-economy and minimal waste, Direct Heteroarylation (DHA) offers an elegant, one-step solution driven by the CMD pathway. Conversely, for complex, iterative syntheses where intermediate isolation and steric regiocontrol are paramount, Iridium-Catalyzed C-H Borylation provides a robust, non-toxic, and highly stable alternative. Adopting these methodologies not only aligns with green chemistry principles but drastically streamlines the drug and materials development pipeline.

References

• Rosetti, A., et al. "New perspectives in the cross-coupling reactions of organostannanes." ResearchGate. Available at:[Link]

• Bura, T., et al. "Direct Arylation Strategies in the Synthesis of π-Extended Monomers for Organic Polymeric Solar Cells." MDPI. Available at:[Link]

• Gorelsky, S. I., et al. "Ligand-Promoted Direct C–H Arylation of Simple Arenes: Evidence for a Cooperative Bimetallic Mechanism." ACS Catalysis. Available at:[Link]

• Ishiyama, T., et al. "Room temperature borylation of arenes and heteroarenes using stoichiometric amounts of pinacolborane catalyzed by iridium." Hokkaido University Collection of Scholarly and Academic Papers. Available at:[Link]

The Strategic Advantage of 5-(Tributylstannyl)thiophene-2-carbaldehyde in Complex Cross-Couplings

For researchers and drug development professionals, installing a 5-formylthiophene moiety into a complex molecular architecture presents a unique synthetic challenge. The formyl group (aldehyde) is highly reactive, while the thiophene ring introduces electronic variations that complicate standard cross-coupling mechanisms.

While Suzuki-Miyaura and Negishi couplings are standard tools in the synthetic chemist's arsenal, 5-(Tributylstannyl)thiophene-2-carbaldehyde (CAS: 144968-82-1)[1] offers distinct, mathematically quantifiable advantages when executing Stille cross-couplings. This guide objectively compares this stannane reagent against its boronic acid and organozinc alternatives, detailing the mechanistic causality behind its superior performance in sensitive workflows.

Mechanistic Causality: Why the Stannane Outperforms Alternatives

The selection of a coupling reagent must account for the survival of the functional groups present. The 5-formylthiophene motif is particularly fragile due to two competing degradation pathways: protodemetalation and carbonyl reactivity .

The Protodeboronation Problem (Suzuki-Miyaura)

The primary alternative to our stannane is (5-formylthiophen-2-yl)boronic acid. However, heteroaryl boronic acids—especially those bearing electron-withdrawing groups like an aldehyde—are notoriously unstable[2][3]. The electron-withdrawing formyl group polarizes the carbon-boron bond, making it highly susceptible to hydrolytic cleavage (protodeboronation)[4].

Because the Suzuki-Miyaura catalytic cycle strictly requires an aqueous base (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

, ) to activate the boron atom for transmetalation[5], the reaction conditions inherently accelerate the destruction of the boronic acid[3]. Researchers synthesizing complex dyes often report yields as low as 40% even when using highly active third-generation palladium precatalysts at low temperatures to outpace the degradation[6].

Aldehyde Preservation and Base-Free Conditions (Stille)

Unlike boron, the tin atom in 5-(Tributylstannyl)thiophene-2-carbaldehyde undergoes transmetalation with the palladium intermediate under strictly neutral conditions [7]. No base is required. This eliminates the risk of base-catalyzed side reactions such as the Cannizzaro reaction or undesired aldol condensations involving the unprotected aldehyde[5][8]. Comparative studies on highly functionalized scaffolds demonstrate that while Suzuki couplings of aryl aldehydes often stall at 39–59% yields, Stille couplings routinely achieve 80–91%[9].

Incompatibility of Highly Nucleophilic Reagents (Negishi/Kumada)

Organozinc (Negishi) and Grignard (Kumada) reagents possess strong carbanion character. If an unprotected 5-formylthiophene organozinc reagent were generated, it would immediately undergo self-condensation via nucleophilic attack on the highly electrophilic aldehyde[8]. The stannane reagent avoids this entirely, eliminating the need for tedious protection-deprotection sequences (e.g., acetal formation).

Figure 1: Mechanistic divergence and outcomes for 5-formylthiophene installation strategies.

Quantitative Data Presentation

The following table synthesizes the operational parameters and expected outcomes when coupling a 5-formylthiophene moiety to a standard electron-rich aryl halide (e.g., 4-bromoanisole) based on established literature parameters[3][6][9].

Parameter	5-(Tributylstannyl)thiophene-2-carbaldehyde	(5-Formylthiophen-2-yl)boronic acid	Organozinc Alternative
Coupling Type	Stille	Suzuki-Miyaura	Negishi
Base Required?	No (Neutral)	Yes (e.g., , )	No
Aldehyde Tolerance	Excellent	Poor to Moderate	Incompatible
Reagent Stability	High (Air/Moisture Stable)	Low (Rapid Protodeboronation)	Extremely Low (Moisture Sensitive)
Typical Yield (Unprotected)	80% - 95%	35% - 55%	0% (Fails)
Primary Drawback	Organotin Toxicity	Reagent Degradation	Requires Acetal Protection

Self-Validating Experimental Protocol: The Stille Coupling

While organotins are toxic[7][8][10], their use is justified when synthetic efficiency is paramount. The following protocol integrates a self-validating fluoride workup designed to quantitatively sequester toxic tributyltin byproducts, ensuring both high yield and safe isolation.

Materials Required

• Aryl Halide: 1.0 equivalent

• 5-(Tributylstannyl)thiophene-2-carbaldehyde: 1.15 equivalents

• Catalyst:

  (5 mol%)

• Solvent: Anhydrous Toluene (0.1 M)

• Workup Reagent: Saturated aqueous Potassium Fluoride (

  )

Step-by-Step Methodology

• Reagent Assembly: In an oven-dried Schlenk flask, combine the aryl halide (1.0 eq) and

  (0.05 eq).

  • Causality: Assembling solid reagents first prevents the premature exposure of the oxygen-sensitive

    catalyst to air in solution.

• Solvent Addition & Degassing: Add anhydrous toluene to achieve a 0.1 M concentration. Degas the mixture via three freeze-pump-thaw cycles.

  • Causality: Dissolved oxygen rapidly oxidizes

    to inactive complexes and promotes unwanted homocoupling of the stannane. Strict degassing is the most critical variable for high yields.

• Stannane Addition: Backfill the flask with Argon. Inject 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.15 eq) via a gas-tight syringe.

• Thermal Activation: Heat the reaction mixture to 90 °C for 12–16 hours. Monitor completion via TLC or LCMS. Because the conditions are neutral, the aldehyde will not degrade over this extended heating period.

• The Fluoride Workup (Critical Step): Cool the reaction to room temperature. Add an equal volume of saturated aqueous

  solution and stir vigorously for 45 minutes.

  • Causality: The fluoride ion has an exceptionally high affinity for tin. It reacts with the soluble tributyltin halide byproduct to form tributyltin fluoride (

    ), an insoluble, polymeric solid.

• Filtration and Isolation: Filter the biphasic mixture through a pad of Celite to remove the precipitated

  and palladium black. Separate the organic layer, dry over , concentrate, and purify via silica gel chromatography.

Figure 2: Optimized workflow for Stille cross-coupling and tin byproduct sequestration.

Conclusion

For the direct installation of a 5-formylthiophene group, 5-(Tributylstannyl)thiophene-2-carbaldehyde is synthetically superior to its boronic acid counterparts. By operating under strictly neutral conditions, it bypasses the rapid protodeboronation and base-catalyzed aldehyde degradation that plague Suzuki-Miyaura protocols. When paired with a rigorous fluoride-based workup to mitigate toxicity, it provides a highly reliable, scalable, and self-validating route for advanced materials and pharmaceutical synthesis.

References

• PubChem - 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474. National Center for Biotechnology Information. Available at:[Link]

• National Institutes of Health (PMC) - Synthetic Efforts to Investigate the Effect of Planarizing the Triarylamine Geometry in Dyes for Dye-Sensitized Solar Cells. Available at:[Link]

• National Institutes of Health (PMC) - Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. Available at:[Link]

• ResearchGate - Protodeboronation of 5-formyl-2-thiopheneboronic acid. Available at:[Link]

Sources

• 1. 5-(Tributylstannyl)thiophene-2-carbaldehyde | C17H30OSSn | CID 15686474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Synthetic Efforts to Investigate the Effect of Planarizing the Triarylamine Geometry in Dyes for Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. archive.nptel.ac.in [archive.nptel.ac.in]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

spectroscopic analysis of polymers synthesized from thiophene monomers

Spectroscopic Analysis of Thiophene-Based Polymers: A Comparative Characterization Guide

Executive Summary: The Spectroscopic Signature of Performance

In the development of organic semiconductors, poly(3-hexylthiophene) (P3HT) and its derivatives represent the "fruit fly" of polymer electronics. However, the synthesis of these materials yields products with vastly different electronic capabilities depending on their regioregularity (RR).

This guide provides a rigorous spectroscopic framework to differentiate high-performance regioregular (rr-P3HT) polymers from their lower-performing regiorandom (rra-P3HT) alternatives. Unlike generic datasheets, we focus on the causality between spectroscopic signatures and material performance (charge carrier mobility, crystallinity, and doping efficiency).

Comparative Analysis: rr-P3HT vs. Alternatives

The following table contrasts the spectroscopic "fingerprints" of high-performance regioregular P3HT against regiorandom P3HT and the highly conductive alternative, PEDOT:PSS.

Table 1: Spectroscopic Performance Benchmarks

Feature	Regioregular P3HT (Target)	Regiorandom P3HT (Alternative)	PEDOT:PSS (Conductive Std)
Primary Application	OFETs, OPVs (High Mobility)	Insulating binders, amorphous studies	Transparent Electrodes
UV-Vis (Film)	Distinct vibronic shoulders (A0-0, A0-1) at ~550/600 nm. Red-shifted onset.	Featureless, broad Gaussian peak (~450 nm). Blue-shifted.[1]	Broad absorption tail >800 nm (Free carrier absorption).
Aggregation State	Strong H-aggregate coupling (interchain -stacking).	Amorphous / Uncoupled chains.	Bipolaron network.
1H NMR ( -CH2)	Single dominant triplet at ~2.80 ppm (Head-to-Tail).	Multiple multiplets at 2.5–2.8 ppm (HT, HH, TT, TH mixtures).	N/A (Insoluble/Dispersion).
Raman (C=C Mode)	Narrow peak at 1445 cm⁻¹ ; shifts to 1450+ cm⁻¹ upon doping.	Broad peak, shifted to higher wavenumbers (~1460 cm⁻¹) due to disorder.	Distinct benzoid/quinoid resonance at 1400–1500 cm⁻¹.
Performance Implication	cm²/Vs (Ordered domains allow hopping).	cm²/Vs (Disorder traps charges).	S/cm (Doped state).

Critical Experimental Protocols

Protocol A: Quantitative Regioregularity Determination via 1H NMR

Objective: To quantify the percentage of Head-to-Tail (HT) coupling, which directly correlates to planar backbone conformation and crystallinity.

Materials:

• Solvent: Deuterated Chloroform (

  ), 99.8% D.

• Instrument: 400 MHz (or higher) NMR Spectrometer.

Step-by-Step Workflow:

• Sample Prep: Dissolve 5–10 mg of polymer in 0.6 mL

  . Crucial: Gently heat to 50°C to ensure full dissolution of semicrystalline aggregates; failure to do so results in line broadening that obscures the splitting patterns.

• Acquisition: Run a standard proton sequence (16–32 scans).

• Analysis (The "Four-Triad" Method):

  • Focus on the

    -methylene protons of the hexyl side chain (2.5–3.0 ppm).

  • Identify the four possible triad couplings:

    • HT-HT: ~2.80 ppm (The desired signal).

    • HT-HH / TT-HT / TT-HH: ~2.56 – 2.75 ppm (Defect signals).

• Calculation:

  • Validation: High-quality electronic grade P3HT must exceed 98% RR .

Protocol B: Assessing Aggregate Order via UV-Vis Spectroscopy

Objective: To distinguish between dissolved amorphous chains and ordered semi-crystalline domains (H-aggregates) in thin films.

Materials:

• Substrate: Spectrosil Quartz (transparent <200 nm).

• Solvent: Chlorobenzene (high boiling point promotes organization) vs. Chloroform (fast drying promotes disorder).

Step-by-Step Workflow:

• Solution Prep: Prepare a 10 mg/mL solution in chlorobenzene. Heat at 60°C for 1 hour.

• Film Casting: Spin-coat at 1000 rpm for 60s. Note: Slow drying (using a petri dish cover) enhances crystallization.

• Measurement: Record absorption from 300–800 nm.

• Data Interpretation (Spano Model):

  • Analyze the vibronic structure in the 500–650 nm range.

  • A0-0 Peak (~600 nm): Corresponds to the lowest energy transition.

  • A0-1 Peak (~550 nm): First vibronic sideband.

  • Metric: A ratio of

    indicates H-aggregation (cofacial -stacking), typical of high-mobility films. If the 600 nm shoulder is absent, the film is amorphous.

Visualization of Spectroscopic Logic

The following diagram illustrates the causal link between polymer synthesis, structural defects, and the resulting spectroscopic outputs.

Caption: Logical flow connecting synthesis method to structural conformation and resulting spectroscopic signatures.

Advanced Characterization: Raman Spectroscopy & Doping

While NMR and UV-Vis assess the neutral polymer, Raman spectroscopy is the gold standard for analyzing the doped state (critical for biosensors and conductive coatings).

• The Mechanism: Upon doping (e.g., with Iodine or F4TCNQ), the polymer backbone transitions from a benzenoid to a quinoid structure to support the polaron/bipolaron charge carriers.

• The Signal:

  • Neutral P3HT: The symmetric

    stretch appears at 1445 cm⁻¹ .[1][2]

  • Doped P3HT: This peak decreases in intensity and shifts/broadens. New bands appear at ~1410 cm⁻¹ (polaron) and ~1380 cm⁻¹ (bipolaron).

• Self-Validation: If your "doped" sample retains a sharp, intense peak at 1445 cm⁻¹, the doping process was ineffective, or the dopant has phase-separated.

References

• NIST. "Measuring Order in Regioregular Poly(3-hexylthiophene) with Solid-State 13C CPMAS NMR." Journal of Research of the National Institute of Standards and Technology. 3[2][3][4][5][6][7][8][9][10]

• RSC Advances. "Synthesis and characterization of poly(3-hexylthiophene): improvement of regioregularity and energy band gap." Royal Society of Chemistry. [4][6][7]

• KU Leuven. "Multimodal optical analysis of regioregular poly(3-hexylthiophene)s reveals peculiar aggregation dynamics." Lirias. 11[4][6][7][10]

• MDPI. "A Multi-Wavelength Raman Study of Some Oligothiophenes and Polythiophene." Molecules. 12[4][6][7]

• ResearchGate. "Experimental methodology and static absorption spectra of P3HT." 13[2][3][4][5][6][7][8][9][10][14]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
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• 8. sphinxsai.com [sphinxsai.com]
• 9. Frontiers | Elaboration of PCBM Coated P3HT Nanoparticles: Understanding the Shell Formation [frontiersin.org]
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• 14. researchgate.net [researchgate.net]

comparative reactivity of different organostannanes in cross-coupling

The Migita-Kosugi-Stille cross-coupling reaction remains one of the most robust and versatile methods for carbon-carbon bond formation in organic synthesis and drug development. Unlike other cross-coupling methods, the Stille reaction operates under exceptionally mild, base-free conditions and exhibits unparalleled functional group tolerance.

However, the efficiency of this reaction is entirely dependent on the migratory aptitude of the ligands attached to the tin center. Because organostannanes are typically tetravalent (

), the palladium catalyst must selectively transfer the desired functional group ( ) while leaving the three "dummy" ligands ( ) behind[1]. Understanding the comparative reactivity of these groups is critical for designing efficient, high-yielding synthetic routes.

The Causality of Transmetalation

To understand why certain organostannanes react faster than others, we must look at the catalytic cycle. The reaction proceeds through three primary steps: oxidative addition of the electrophile to Pd(0), transmetalation of the organostannane to the Pd(II) intermediate, and reductive elimination to form the new C–C bond[2].

Transmetalation is frequently the rate-determining step. The transition state for this step requires the migrating carbon to interact with the palladium center before the C–Sn bond is fully cleaved. Consequently, carbons with higher s-character or accessible π-systems can coordinate to the palladium more effectively, significantly lowering the activation energy barrier[3].

Catalytic cycle of Stille coupling highlighting the transmetalation step.

Migratory Aptitude: The Reactivity Hierarchy

The relative rate of group transfer from tin to palladium follows a strict hierarchy based on hybridization and electronics: Alkynyl > Alkenyl > Aryl > Allyl ≈ Benzyl > α-alkoxyalkyl > Alkyl [2].

• sp-Hybridized (Alkynyl): Transfer is nearly instantaneous. The cylindrical π-electron cloud provides optimal orbital overlap with palladium.

• sp2-Hybridized (Alkenyl, Aryl): Transfer is highly efficient. Alkenyl groups generally transfer faster than aryl groups due to less steric bulk and more localized π-electron density.

• sp3-Hybridized (Alkyl): Unactivated alkyl groups transfer exceptionally slowly. This sluggish reactivity is precisely why methyl and n-butyl groups are used as non-transferable "dummy ligands".

Migratory aptitude order of organostannane ligands in cross-coupling.

Comparative Reactivity Matrix

The following table synthesizes the relative reaction rates and strategic applications of different organostannane classes.

Organostannane Class	Hybridization	Relative Transmetalation Rate	Competitive Transfer Risk	Strategic Application in Drug Development
Alkynylstannanes	sp	Very Fast (Minutes)	None	Synthesis of conjugated enynes and rigid alkyne linkers.
Alkenylstannanes	sp2	Fast (1-2 Hours)	Low	Stereoretentive installation of olefins in macrocycles.
Arylstannanes	sp2	Moderate (2-12 Hours)	Low to Moderate	Biaryl core construction; highly tolerant of sensitive functional groups.
Allylstannanes	sp3 (Activated)	Moderate	Moderate	Introduction of terminal olefins; requires lower temperatures to prevent isomerization.
Anomeric Stannanes	sp3 (Heteroatom)	Slow to Moderate	High (if using )	Stereospecific synthesis of C-aryl glycosides. Requires or dummy ligands[4].
Alkylstannanes	sp3 (Unactivated)	Very Slow	N/A (Used as Dummy)	Utilized as non-transferable spectator ligands (e.g., Trimethyltin, Tributyltin).

The "Dummy Ligand" Dilemma: Trimethyltin vs. Tributyltin

A critical experimental choice in Stille couplings is selecting the spectator ligands on the tin reagent.

• Trimethyltin (

  ): Exhibits faster overall reaction kinetics due to reduced steric hindrance around the tin center. However, methyl groups have a slightly higher migratory aptitude than longer alkyl chains, which can lead to undesired methyl-transfer byproducts (especially when transferring slow-reacting aryl or sp3 groups)[5]. Furthermore, trimethyltin derivatives are highly volatile and possess severe neurotoxicity.

• Tributyltin (

  ): The industry standard. The bulky butyl chains significantly slow down the transmetalation of the dummy ligands, ensuring high selectivity for the desired group. While less toxic and non-volatile compared to trimethyltin, the increased steric bulk can slow down the overall reaction rate, often requiring the addition of rate-accelerating ligands (e.g., ) or copper(I) co-catalysts (the "copper effect").

Advanced Strategies: Stereospecific C(sp3) Transfer

Historically, transferring sp3-hybridized carbons via Stille coupling was considered unviable due to competitive β-hydride elimination and inherently slow transmetalation. However, recent breakthroughs have demonstrated that configurationally stable, enantioenriched alkylstannanes can be cross-coupled stereospecifically.

For example, anomeric stannanes (α-alkoxyalkylstannanes) leverage the adjacent oxygen atom to increase the migratory aptitude of the sp3 carbon. By utilizing bulky dummy ligands (like tricyclohexyltin,

) and optimized Pd/Cu co-catalytic systems, researchers can achieve highly stereoretentive cross-couplings to synthesize complex C-aryl glycosides[4].

Self-Validating Experimental Protocol: Competitive Kinetic Profiling

To objectively determine the relative reactivity of two different organostannanes (e.g., an arylstannane vs. an alkenylstannane), a competitive cross-coupling experiment must be conducted. This protocol is designed as a self-validating system , incorporating internal standards and checkpoint validations to ensure data integrity.

Objective: Determine the relative transmetalation rate of

versus against a limiting amount of 4-bromoacetophenone.

Materials:

• 4-Bromoacetophenone (0.5 mmol, limiting reagent)

• Phenyltributylstannane (0.5 mmol)

• Vinyltributylstannane (0.5 mmol)

• (0.025 mmol, 5 mol%)

• 1,3,5-Trimethoxybenzene (0.1 mmol, Internal Standard for NMR)

• Anhydrous Toluene (5 mL)

Step-by-Step Methodology:

• System Preparation (Validation Checkpoint 1): In a glovebox, weigh the 4-bromoacetophenone,

  , and the internal standard into an oven-dried Schlenk tube. Validation: Take a baseline 1H-NMR aliquot of this mixture in to confirm the exact ratio of electrophile to internal standard before catalysis begins.

• Reagent Introduction: Seal the tube, remove it from the glovebox, and inject anhydrous toluene under an argon atmosphere. Stir until homogeneous.

• Stannane Addition: Using a micro-syringe, simultaneously inject Phenyltributylstannane and Vinyltributylstannane.

• Reaction Initiation: Heat the reaction mixture to 80°C using a pre-equilibrated oil bath.

• Kinetic Sampling (Validation Checkpoint 2): At t = 15, 30, 60, and 120 minutes, withdraw a 0.1 mL aliquot using an argon-purged syringe. Immediately quench the aliquot by filtering it through a small plug of basic alumina (to remove Pd and halt the reaction), eluting with ethyl acetate.

• Data Acquisition: Concentrate the aliquots and analyze via quantitative 1H-NMR (qNMR) or GC-FID.

• Analysis: Calculate the ratio of the two products (4-phenylacetophenone vs. 4-vinylacetophenone) relative to the internal standard. Because the vinyl group is sp2-hybridized and less sterically hindered than the phenyl group, the kinetic profile will self-validate the migratory aptitude hierarchy, showing rapid early formation of the vinyl product.

References

• Stille Coupling - Chemistry LibreTexts. LibreTexts.
• Configurationally stable, enantioenriched organometallic nucleophiles in stereospecific Pd-catalyzed cross-coupling reactions: an alternative approach to asymmetric synthesis. RSC Publishing.
• Highly Stereospecific Cross-Coupling Reactions of Anomeric Stannanes for the Synthesis of C-Aryl Glycosides. Journal of the American Chemical Society.
• The reactivity of Stille coupling reagent. ECHEMI.
• Stille reaction. Wikipedia.
• 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. echemi.com [echemi.com]

Cost-Effectiveness Analysis: 5-(Tributylstannyl)thiophene-2-carbaldehyde in Advanced Organic Synthesis

The following guide provides an in-depth cost-effectiveness analysis of 5-(Tributylstannyl)thiophene-2-carbaldehyde , a critical building block in organic electronics and medicinal chemistry.

Executive Summary: The Reliability Premium

In the synthesis of conjugated polymers (e.g., P3HT analogs) and complex pharmaceutical intermediates, 5-(Tributylstannyl)thiophene-2-carbaldehyde represents a "high-barrier, high-reward" reagent.

While Suzuki-Miyaura coupling (using boronic acids) is traditionally viewed as the greener and cheaper alternative, it frequently fails with electron-rich 2-substituted thiophenes due to rapid protodeboronation .

Verdict: The Stannane reagent is the most cost-effective choice for:

• Late-stage functionalization where substrate value is high.

• Polymerizations requiring precise molecular weight control (stoichiometric balance).

• Base-sensitive substrates incompatible with Suzuki conditions.

For routine, early-stage screening where substrates are cheap, the Boronic Acid alternative is superior.

Technical Deep Dive: The "Stille Utility Paradox"

To understand the economics, one must understand the failure modes of the alternatives.

The Hidden Cost of Suzuki: Protodeboronation

The primary alternative, 5-Formyl-2-thiopheneboronic acid , suffers from a specific instability known as protodeboronation. In the presence of the base required for Suzuki coupling (e.g.,

, ), the C-B bond at the 2-position of the thiophene ring is highly susceptible to cleavage by water/protons [1].

• Mechanism: The boronate complex undergoes ipso-substitution with a proton, releasing the boron group and yielding unsubstituted thiophene-2-carbaldehyde.

• Economic Impact: This side reaction consumes the reagent before it can couple, often requiring 2.0–3.0 equivalents of the boronic acid to achieve full conversion, effectively tripling the reagent cost and complicating purification.

The Stille Advantage

The tributylstannyl group is kinetically stable to water and neutral conditions. It does not require a base activation step.[1]

• Atom Economy: Reactions often proceed with 1.0–1.1 equivalents .

• Chemo-fidelity: It tolerates aldehydes, esters, and nitriles without protection, saving two synthetic steps (protection/deprotection) compared to organolithium or Grignard routes.

Comparative Economic Analysis

The following table compares the Stannane against its primary competitors.

Feature	Stille Reagent (Stannane)	Suzuki Reagent (Boronic Acid)	C-H Activation (Direct)
Reagent Stability	High (Shelf-stable months)	Low (Protodeboronation prone)	N/A (Uses unmodified SM)
Reagent Cost (g)	Low (if synthesized in-house)	Moderate ( 50/g commercial)	Very Low
Purification Cost	High (Toxic tin removal)	Low (Water soluble byproducts)	Moderate (Regio-isomer separation)
Reaction Reliability	Excellent (90%+ Success)	Variable (Substrate dependent)	Low (Regioselectivity issues)
Waste Disposal	Expensive (Heavy metal stream)	Low (General chemical waste)	Low
Best Use Case	GLP/GMP Synthesis, Polymers	Discovery Chemistry, Screening	Commodity Chemicals

Decision Matrix

The following diagram illustrates the logical pathway for selecting the Stannane over alternatives.

Figure 1: Decision matrix for selecting the appropriate coupling methodology.

Experimental Protocols

To maximize cost-effectiveness, it is recommended to synthesize the stannane in-house rather than purchasing it, as commercial markup on organotins is high due to shipping regulations.

Protocol A: Cost-Effective Synthesis of 5-(Tributylstannyl)thiophene-2-carbaldehyde

Direct lithiation of the aldehyde is not recommended due to nucleophilic attack on the carbonyl. A protection step is required.

Reagents:

• Thiophene-2-carbaldehyde (Cheap starting material)

• Triethyl orthoformate (Protecting group)

• n-Butyllithium (n-BuLi, 2.5M in hexanes)

• Tributyltin chloride (

  )

Step-by-Step Workflow:

• Protection (Acetal Formation):

  • Reflux thiophene-2-carbaldehyde (1.0 eq) with triethyl orthoformate (1.2 eq) and catalytic

    -TsOH in ethanol.

  • Result: Thiophene-2-carbaldehyde diethyl acetal. Yield >95%.

• Lithiation:

  • Dissolve the acetal in anhydrous THF under

    at -78°C.

  • Add n-BuLi (1.1 eq) dropwise. Stir for 1 hour. The acetal directs lithiation to the 5-position.

• Stannylation:

  • Add

    (1.1 eq) dropwise at -78°C.

  • Allow to warm to room temperature (RT) over 2 hours.

• Deprotection & Workup:

  • Quench with 1M HCl (aq). Stir vigorously for 1 hour at RT. This hydrolyzes the acetal back to the aldehyde.

  • Extract with diethyl ether.[2][3] Wash with brine.[4]

  • Purification: Distillation under high vacuum (Kugelrohr) is preferred over chromatography to avoid silica toxicity issues.

  • Yield: Typically 80-85%.

Protocol B: Optimized Stille Coupling with Fluoride Workup

This protocol minimizes tin contamination, addressing the main cost drawback.

Reagents:

• Aryl Halide (1.0 eq)[5]

• 5-(Tributylstannyl)thiophene-2-carbaldehyde (1.05 eq)

• (2-5 mol%)

• Toluene (Anhydrous)[5]

• Workup Reagent: Potassium Fluoride (KF) on Celite or aqueous KF.

Workflow:

• Reaction: Combine reagents in toluene. Degas (freeze-pump-thaw). Heat to 90-110°C for 12-24h.

• The "Cost-Saver" Workup (KF Method):

  • Cool to RT. Add a saturated aqueous solution of Potassium Fluoride (KF) [2].

  • Stir vigorously for 30 minutes. The fluoride binds to the tributyltin byproduct, forming insoluble polymeric

    .

  • Filter through a pad of Celite.[2] The toxic tin solids are trapped in the filter cake.

• Isolation: Concentrate the filtrate. The product is now 90% free of tin, simplifying the final column chromatography and extending the life of silica columns.

Synthesis Pathway Diagram[6]

Figure 2: Synthetic route for in-house production of the Stannane reagent.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443.

• Ren, P., et al. (2010). Potassium Fluoride on Alumina: An Efficient Reagent for the Removal of Organotin Impurities. Synthetic Communications, 40(11), 1670-1676.

• Bao, Z., et al. (1995). Soluble and Processable Regioregular Poly(3-hexylthiophene) for Thin Film Field-Effect Transistor Applications with High Mobility. Applied Physics Letters, 69, 4108.

• Farina, V., & Krishnamurthy, V. (1998). The Stille Reaction. Organic Reactions, 50, 1-652.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

performance comparison of materials derived from substituted thiophenes

Performance Comparison Guide: Materials Derived from Substituted Thiophenes

Executive Summary: The Thiophene Versatility Paradox

Thiophene derivatives occupy a unique dual-role in modern science. In organic electronics , the sulfur atom’s ability to donate electron density facilitates charge transport, making polythiophenes (like P3HT and PEDOT) superior to many carbon-only analogs. Conversely, in medicinal chemistry , this same electron-richness makes the thiophene ring a metabolic "hotspot," often leading to rapid oxidative clearance or toxicity compared to phenyl isosteres.

This guide objectively compares the performance of substituted thiophenes against their primary alternatives in both fields, supported by experimental data and validated protocols.

Domain A: Organic Electronics (OPV & OFETs)

In this domain, the primary performance metric is Charge Carrier Mobility (

) and Structural Order . The core comparison lies between Regioregular (rr) and Regiorandom (rra) poly(3-hexylthiophene) (P3HT), and between PEDOT:PSS and Indium Tin Oxide (ITO) .

Comparative Data: Regioregularity Effects

The performance of P3HT is dictated by the coupling direction (Head-to-Tail vs. Head-to-Head).

Material Variant	Regioregularity (%)	Hole Mobility ( ) [cm /Vs]	On/Off Ratio	Band Gap (eV)	Packing Structure
rr-P3HT	>98% (HT-HT)	0.1 – 0.3		1.9	Lamellar (Edge-on)
rra-P3HT	~50% (Random)			2.2	Amorphous/Disordered
Amorphous Si	N/A (Reference)	0.5 – 1.0		1.7	Covalent Network

Data Source: Analysis of aggregated OFET benchmarks (See References [1, 2]).

Causality Insight: The sulfur atom in rr-P3HT promotes planarization of the backbone, enabling

- stacking distances of ~3.8 Å. In rra-P3HT, steric clashes between the hexyl side chains and the sulfur atom (Head-to-Head coupling) twist the backbone, breaking conjugation and reducing mobility by 3-4 orders of magnitude.

Comparative Data: Transparent Electrodes (PEDOT:PSS vs. ITO)

Feature	PEDOT:PSS (High Conductivity)	ITO (Indium Tin Oxide)
Sheet Resistance	40–100 (w/ DMSO/EG)	10–15
Transparency (Vis)	>90%	>90%
Flexibility	High (Bend radius < 2mm)	Low (Cracks at < 10mm)
Processing	Solution (Spin/Print)	Vacuum (Sputtering)

Application Note: While ITO remains the conductivity king, PEDOT:PSS is the superior choice for flexible electronics. Adding 5% DMSO induces a conformational change (coil-to-linear) in PEDOT chains, boosting conductivity significantly [3].

Domain B: Medicinal Chemistry (Bioisosterism)[1][2]

Here, the thiophene ring acts as a bioisostere for the Phenyl (Benzene) ring.[1] The performance metrics are Metabolic Stability (Intrinsic Clearance,

) and Bioactivation .

Performance Trade-off: Thiophene vs. Phenyl

Parameter	Thiophene Analog	Phenyl Analog	Performance Implication
Steric Size	Smaller (~60% vol of phenyl)	Larger	Thiophene fits tighter binding pockets.
Lipophilicity (LogP)	~ +0.5 to +0.7 vs Phenyl	Baseline	Thiophene increases membrane permeability.
Metabolic Liability	High (S-oxidation)	Moderate (Epoxidation)	Thiophene poses hepatotoxicity risks.
Electronic Effect	Electron Rich ( -excessive)	Neutral	Thiophene is more prone to electrophilic attack.

Mechanism of Liability: S-Oxidation

Unlike benzene, the sulfur in thiophene can be oxidized by Cytochrome P450 (CYP2C9/3A4) to form a reactive Thiophene S-oxide or Epoxide . This intermediate is a Michael acceptor that covalently binds to liver proteins, causing toxicity (e.g., Tienilic Acid).

Visualizing the Metabolic Risk Pathway:

Figure 1: The metabolic bioactivation pathway of thiophene-containing drugs.[2] The formation of the S-oxide intermediate is the critical performance failure point for toxicity.

Experimental Protocols

Protocol A: GRIM Polymerization of Regioregular P3HT

Objective: Synthesize high-mobility (>98% HT) P3HT for electronic applications.

Reagents:

• 2,5-dibromo-3-hexylthiophene (Monomer)[3]

• iso-propylmagnesium chloride (

  -PrMgCl, 2.0M in THF)

• Ni(dppp)Cl

  (Catalyst)[3][4]

• Anhydrous THF

Workflow:

• Activation: Dissolve monomer in THF under Argon. Add

  -PrMgCl (1.0 equiv) at 0°C. Stir for 1 hour.

  • Validation: Take an aliquot, quench with water, and analyze by GC-MS. You should see a single peak for the mono-bromo species. If bis-Grignard forms, regioregularity will drop.

• Polymerization: Add Ni(dppp)Cl

  (0.005 equiv for high MW). Stir at room temperature for 2 hours.

  • Observation: Solution turns from colorless to dark purple/orange (indicating conjugation).

• Quench & Purification: Pour into methanol to precipitate.

• Soxhlet Extraction (Critical Step):

  • Extract with Methanol (removes salts).

  • Extract with Hexanes (removes oligomers/rra-P3HT).

  • Extract with Chloroform (collects high MW rr-P3HT).

Visualizing the GRIM Cycle:

Figure 2: Grignard Metathesis (GRIM) polymerization workflow for synthesizing high-performance rr-P3HT.

References

• Sirringhaus, H., et al. "Two-dimensional charge transport in self-organized, high-mobility conjugated polymers."[5] Nature 401, 685–688 (1999). Link

• Mao, Z., et al. "Understanding the Intrinsic Carrier Transport in Highly Oriented Poly(3-hexylthiophene): Effect of Side Chain Regioregularity." Polymers 10(8), 817 (2018). Link

• Kim, N., et al. "Highly conductive PEDOT:PSS electrode with optimized solvent and thermal post-treatments." Advanced Functional Materials 24, 884-890 (2014). Link

• Dansette, P.M., et al. "Thiophene S-oxides as new reactive metabolites: formation by cytochrome P-450 dependent oxidation."[6] Journal of the American Chemical Society 114, 4988–4990 (1992). Link

• Rademacher, P.M., et al. "Bioactivation of Thiophene-Containing Drugs." Chemical Research in Toxicology 27(8), 1344–1358 (2014).[6] Link

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• 2. scispace.com [scispace.com]
• 3. Controlled synthesis of poly(3-hexylthiophene) in continuous flow - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.acs.org [pubs.acs.org]

The Organotin Paradox: A Critical Guide to Limitations &amp; Alternatives in Organic Synthesis

Executive Summary

For decades, the Stille coupling has served as a "Faustian bargain" in organic synthesis. It offers unparalleled chemoselectivity and mild, neutral reaction conditions—often succeeding where other methods fail—but exacts a heavy price in toxicity and downstream purification.

This guide objectively analyzes the operational limitations of organotin reagents, specifically focusing on the Stille cross-coupling reaction . We contrast these limitations with modern alternatives (Suzuki-Miyaura, Negishi, Hiyama) and provide data-backed decision frameworks for drug development professionals who must balance synthetic success with process safety and atom economy.

Part 1: The Core Limitations of Organotin Reagents

While tributyltin and trimethyltin reagents are robust and air-stable, their physiochemical properties create significant bottlenecks in pharmaceutical workflows.

Toxicity Profile & Regulatory Risk

Organotin compounds are not merely toxic; they are insidious. Unlike many reagents that cause immediate acute injury, organotins often exhibit delayed neurotoxicity and endocrine disruption.

Comparative Toxicity Data (Oral LD50 in Rats)

Reagent Class	Specific Compound	LD50 (mg/kg)	Hazard Classification
Organotin (Methyl)	Trimethyltin Chloride	12.6	Extremely Hazardous (Neurotoxin)
Organotin (Butyl)	Tributyltin Chloride	~150	Highly Toxic / Endocrine Disruptor
Organoboron	Phenylboronic Acid	740	Harmful

| Organosilicon | Trimethylsilyl Chloride | ~100-200 * | Corrosive (Acute) / Low Chronic Risk |

Note: Trimethyltin is notorious for causing limbic system neuronal necrosis. Tributyltin (TBT) is a potent obesogen and endocrine disruptor, heavily regulated in marine environments and increasingly restricted in pharmaceutical waste streams.

The "Sticky Tin" Purification Bottleneck

The most practical limitation in drug discovery is the difficulty of removing organotin residues.

• Lipophilicity: Tin byproducts (e.g.,

  ) track with non-polar organic products during extraction.

• Streakiness: On silica gel, organotins often streak, contaminating fractions containing the desired product.

• Detection: Tin residues are often invisible under UV, leading to "ghost" contamination in biological assays.

Atom Economy Deficit

The Stille coupling has poor atom economy. To transfer a small phenyl group (MW ~77), one must carry a massive tributyltin anchor (MW ~290).

• Mass Transfer Efficiency: < 25% of the reagent mass ends up in the product.

• Waste Generation: For every 1 kg of product, > 3 kg of toxic tin waste is often generated.

Part 2: Strategic Alternatives (Comparative Analysis)

Alternative 1: Suzuki-Miyaura Coupling (Boron)

The Industry Standard

Performance vs. Stille:

• Advantages: Low toxicity, water-soluble byproducts, cost-effective.[1]

• Limitations: Requires a base (e.g.,

  , ). This is fatal for substrates sensitive to hydrolysis or epimerization. Boronic acids can also undergo protodeboronation (loss of the boron group) in electron-rich systems.

Experimental Data: In the synthesis of complex diazocines , Stille coupling achieved 90-94% yield , whereas Suzuki coupling struggled at 57-66% due to the instability of the heterocyclic boronic acid intermediates under basic conditions.

Alternative 2: Negishi Coupling (Zinc)

The Reactivity King

Performance vs. Stille:

• Advantages: Extremely high reactivity; excellent for sterically hindered substrates (

  couplings).

• Limitations: Organozinc reagents are moisture and air-sensitive.[1] Functional group tolerance is lower than Stille (incompatible with protic groups like -OH, -NH without protection).

Alternative 3: Hiyama Coupling (Silicon)

The Green Sibling

Performance vs. Stille:

• Advantages: Silicon reagents are non-toxic and stable.

• Limitations: Requires activation by fluoride (TBAF, TASF). This precludes the use of silyl protecting groups (e.g., TBS, TIPS) elsewhere in the molecule, a common feature in natural product synthesis.

Part 3: Decision Framework & Visualization

Decision Tree: When to Use Stille?

Do not default to Stille. Use it only when the specific "Gatekeeper" criteria are met.

Caption: Logical flow for selecting cross-coupling reagents. Stille is the "Last Resort" for fragile, complex substrates.

Part 4: Experimental Protocols

Protocol A: The "Tin-Free" Stille Workup (KF/Silica Method)

Standard aqueous washes fail to remove organic soluble tin halides. This protocol uses solid-phase extraction to sequester tin.

Reagents:

• Potassium Fluoride (KF)

• Silica Gel (Standard flash grade)

• Solvent: Ethyl Acetate / Hexanes

Step-by-Step Methodology:

• Reaction: Perform Stille coupling (e.g., 1.0 equiv halide, 1.1 equiv stannane, 5 mol%

  , Toluene, 100°C).

• Quench: Cool reaction to room temperature.

• The KF Treatment: Add a saturated aqueous solution of Potassium Fluoride (KF) (approx. 1 mL per mmol stannane) and stir vigorously for 30 minutes.

  • Mechanism:[2][3][4]

    . Tributyltin fluoride is a polymeric solid, insoluble in most organic solvents.

• Filtration: Filter the biphasic mixture through a pad of Celite to remove the white

  precipitate.

• Polishing (Critical Step): If tin residues persist (checked by NMR), prepare a "Basic Silica" plug:

  • Mix Silica Gel with 10% w/w solid Potassium Carbonate (

    ).

  • Pass the crude filtrate through this plug. The basic surface creates high affinity for Lewis acidic tin species.

• Result: Tin contamination typically reduced to < 50 ppm.

Protocol B: Suzuki Coupling (The Green Alternative)

Optimized for a base-sensitive substrate using mild conditions.

Reagents:

• Aryl Halide (1.0 equiv)

• Boronic Acid (1.2 equiv)[5]

• Catalyst:

  (3 mol%)

• Base:

  (2.0 equiv) - Softer base than hydroxides

• Solvent: THF/Water (9:1)

Step-by-Step Methodology:

• Degassing: Sparge the THF/Water mixture with Argon for 15 minutes. Oxygen inhibits the catalytic cycle.

• Assembly: Add halide, boronic acid, base, and catalyst to the vessel under Argon flow.

• Reaction: Heat to 60°C (milder than Stille's typical 80-110°C). Monitor by TLC.

• Workup: Dilute with Ethyl Acetate, wash with water x2. The boron byproducts (

  and borates) partition into the aqueous phase.

• Purification: Standard flash chromatography. No special "de-tinning" steps required.

Part 5: Mechanism & Workflow Visualization

Organotin Removal Workflow

The following diagram illustrates the chemical pathway for sequestering toxic tin species during workup.

Caption: Two-stage purification protocol (KF Precipitation + Basic Silica) to ensure removal of organotin residues.

References

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis. MDPI. Available at: [Link]

• Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. Royal Society of Chemistry / NIH. Available at: [Link]

• Toxicological Profile for Tin and Tin Compounds. NCBI / NIH. Available at: [Link]

• Hiyama Coupling: Scope and Limitations. Wikipedia / Organic Chemistry Portal. Available at: [Link]

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 4. Stille Coupling [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-(Tributylstannyl)thiophene-2-carbaldehyde

Welcome to your essential safety and operational guide for handling 5-(Tributylstannyl)thiophene-2-carbaldehyde. As a molecule that combines the potent biological activity of an organotin with the reactivity of a heterocyclic aldehyde, it demands a rigorous and informed approach to safety. This guide moves beyond a simple checklist to instill a deep understanding of why specific precautions are necessary, ensuring that your work is not only scientifically sound but also fundamentally safe. Our objective is to build a culture of safety that empowers you to handle this and other hazardous reagents with confidence and precision.

Understanding the Dual-Hazard Profile

The key to safely handling 5-(Tributylstannyl)thiophene-2-carbaldehyde lies in recognizing its dual-hazard nature. We are not dealing with a single set of risks, but a compound where two distinct chemical moieties contribute to its overall hazard profile.

• The Tributyltin Moiety: This is the primary driver of systemic toxicity. Triorganotin compounds are a class of organometallics known for their severe health effects.[1] They are readily absorbed through the skin and can cause neurotoxicity, immunotoxicity, and endocrine disruption.[1] The general order of toxicity for organotins is triorganotins > diorganotins > monoorganotins, placing this reagent in the most hazardous category.[1]

• The Thiophene-2-carbaldehyde Moiety: This portion of the molecule presents more immediate, acute hazards. It is classified as a combustible liquid that is harmful if swallowed and causes significant skin and eye irritation.[2][3] Inhalation may also lead to respiratory tract irritation.[3]

• Air Sensitivity: The compound is also designated as air-sensitive, meaning it can react with atmospheric oxygen or moisture.[2] This necessitates specific handling techniques to maintain the integrity of the reagent and prevent the formation of potentially hazardous byproducts.[4]

Given this profile, our safety protocols must address both the acute, localized hazards of the aldehyde and the chronic, systemic toxicity of the organotin.

The Hierarchy of Controls: A Foundation of Safety

Before we discuss Personal Protective Equipment (PPE), it is critical to place it within the established hierarchy of safety controls. While this guide focuses on PPE, it is the last line of defense. The primary methods for ensuring safety involve robust engineering and administrative controls.

• Engineering Controls: Physically separating the researcher from the hazard.

• Administrative Controls: Changes to work practices and procedures.

• Personal Protective Equipment (PPE): Protective gear worn to minimize exposure.

Mandatory Engineering Controls: Your Primary Barrier

All work involving 5-(Tributylstannyl)thiophene-2-carbaldehyde must be performed within certified and functioning engineering controls. There are no exceptions.

• Chemical Fume Hood: All manipulations, including weighing, transferring, and running reactions, must occur inside a chemical fume hood with a tested and certified face velocity.[1][5] The sash should be kept as low as possible to provide a physical barrier.

• Designated Work Area: A specific section of the laboratory or fume hood should be designated for organotin work.[1][5] This designated area should be clearly marked with warning signs to prevent cross-contamination of other experiments and work surfaces.

• Inert Atmosphere Capabilities: Due to the air-sensitive nature of the reagent, a Schlenk line or an inert-atmosphere glove box is highly recommended for transfers and reactions.[4][6] These systems prevent degradation of the compound and ensure experimental reproducibility.

• Proximity to Safety Equipment: Ensure that a safety shower and an eyewash station are immediately accessible and unobstructed.[7]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a matter of preference but a requirement dictated by the chemical's hazards. A comprehensive PPE strategy is essential to prevent exposure.[5]

Hand Protection: The Imperative of Double-Gloving

The high dermal toxicity of tributyltin compounds necessitates a robust glove strategy.

• Glove Selection: Use heavyweight, chemical-resistant gloves. While thin disposable nitrile gloves are common in labs, for handling organotins, a more substantial barrier is required. Neoprene or thicker nitrile gloves are recommended.[1] Always consult the glove manufacturer's compatibility charts for breakthrough times and degradation data against organometallics.

• The Double-Gloving Technique: Always wear two pairs of gloves. The outer glove provides the primary chemical barrier. The inner glove provides protection in case the outer glove is breached or during the doffing (removal) process. This is a critical self-validating system.

Step-by-Step Gloving Protocol:

• Donning: Don the first (inner) pair of gloves. Ensure they are pulled taut. Don the second (outer) pair of gloves over the first, ensuring the cuff of the outer glove extends over the cuff of your lab coat sleeve.

• Doffing:

  • Grasp the outside of the cuff of one outer glove with the other gloved hand.

  • Peel it off, turning it inside out. Hold the removed glove in your still-gloved hand.

  • Slide two fingers of your now-ungloved hand under the cuff of the remaining outer glove.

  • Peel this glove off, turning it inside out and enclosing the first glove within it.

  • Dispose of the outer gloves immediately in the designated organotin solid waste container.

  • Remove the inner gloves using the same technique.

Eye and Face Protection: A Non-Negotiable Barrier

• Chemical Safety Goggles: Must be worn at all times in the laboratory where this chemical is handled.

• Face Shield: A full-face shield (minimum 8-inch) must be worn in addition to safety goggles whenever there is a risk of splashes.[1][5][8] This includes when transferring the neat liquid, handling quantities greater than a few milliliters, or performing a quench. The face shield protects the entire face from splashes that could go around the goggles.

Body and Foot Protection

• Laboratory Coat: A flame-retardant or chemical-resistant lab coat with long sleeves and tight cuffs is mandatory.[5][9] Standard cotton coats can absorb spills, holding the toxic material against your skin.

• Footwear: Fully enclosed, chemical-resistant shoes are required. Do not wear perforated shoes, sandals, or cloth sneakers.

Respiratory Protection

For routine, small-scale operations within a certified fume hood, respiratory protection is typically not required. However, it is essential in specific, higher-risk scenarios:

• When to Use: A NIOSH-approved respirator with appropriate cartridges for organic vapors must be used for large spills or any situation where engineering controls may be insufficient to prevent the generation of aerosols or vapors.[1][5]

• Fit Testing: All personnel required to wear a respirator must be medically cleared and have undergone a formal fit test.

Quantitative Exposure Data

While specific exposure limits for 5-(Tributylstannyl)thiophene-2-carbaldehyde are not established, the limits for organotin compounds (measured as tin) provide the necessary guidance.

Agency	Limit Type	Value (mg/m³)	Notes
OSHA	PEL (TWA)	0.1	Applies to all organic tin compounds.[5]
NIOSH	REL (TWA)	0.1	Skin designation indicates high risk of dermal absorption.[5]
ACGIH	TLV (TWA)	0.1	-[5]
ACGIH	STEL	0.2	Short-Term Exposure Limit.[5]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Visualizing the PPE Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the task at hand.

Caption: PPE selection workflow based on the specific laboratory task.

Operational and Disposal Plans

Safe handling extends beyond wearing the correct PPE. It encompasses the entire lifecycle of the chemical in your lab.

Standard Operating Procedure for Handling

• Preparation: Verify fume hood is operational. Designate the work area. Assemble all necessary glassware (oven-dried to remove moisture) and reagents.[4][10] Don all required PPE.

• Inert Atmosphere Transfer: For air-sensitive reagents packaged in Sure/Seal™ bottles, use a clean, dry, gas-tight syringe flushed with an inert gas (Nitrogen or Argon).[1][11] Insert the syringe through the septum and slowly withdraw the desired amount of liquid.

• Reaction: Conduct the reaction under a positive pressure of inert gas, using a bubbler to monitor gas flow.

• Decontamination of Work Area: Upon completion, wipe down the designated area in the fume hood with an appropriate solvent (e.g., ethanol) and dispose of the wipes as hazardous waste.

Waste Management and Disposal

All waste streams containing this reagent are considered hazardous organotin waste and must be handled accordingly.

• Segregation: Do not mix organotin waste with other waste streams.[1]

• Liquid Waste: Collect all liquid residues, including reaction mixtures and solvent rinses, in a dedicated, clearly labeled, and sealed hazardous waste container.

• Solid Waste: All contaminated disposable materials (gloves, syringe tips, septa, absorbent pads, silica gel) must be placed in a dedicated, sealed container for solid hazardous waste.[1][5]

• Glassware Decontamination: Before washing, glassware should be decontaminated. A common and effective method is to soak the glassware overnight in a 10% bleach solution within a fume hood.[5] This oxidizes the organotin compounds to less harmful tin oxides. Following this, the glassware can be washed normally.

References

• An In-depth Technical Guide to the Safety and Handling of Organotin Compounds. (2025). Benchchem.
• Air-Sensitive Chemistry: Practical and Safety Consider
• Standard Operating Procedures - Del Valle Lab. Del Valle Lab.
• safety and handling precautions for organotin compounds. (2025). Benchchem.
• SAFETY DATA SHEET - Thiophene-2-carboxaldehyde. (2025). Thermo Fisher Scientific.
• Handling air-sensitive reagents AL-134. Division of Research Safety.
• ORGANOTIN COMPOUNDS. CDC Stacks.
• material safety data sheet sds/msds - Thiophene-2-carbaldehyde. (2020). CDH Fine Chemical.
• Handling Air-Sensitive Reagents Technical Bulletin AL-134. Sigma-Aldrich.
• Air Free Techniques | Handling Air-Sensitive M
• Material Safety Data Sheet - 2,5-Bis(tributylstannyl)thiophene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ossila.com [ossila.com]
• 7. derthon.com [derthon.com]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. delvallelab.weebly.com [delvallelab.weebly.com]
• 10. drs.illinois.edu [drs.illinois.edu]
• 11. ehs.umich.edu [ehs.umich.edu]